trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

• CAS: 1261241-82-0

Core Science & Biosynthesis

An In-Depth Technical Guide to Substituted Benzyl Pyrrolidine-1-Carboxylates: Synthesis, Characterization, and Applications in Drug Discovery

A Note to the Reader: The initial topic of this guide was "trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate." However, a comprehensive search of scientific literature and chemical databases, including the associated CAS number 1261241-82-0, revealed a lack of publicly available technical data for this specific molecule. While listed by commercial suppliers, its synthesis, spectroscopic properties, and applications are not documented in accessible literature.

Therefore, to provide a valuable and technically accurate resource for researchers, scientists, and drug development professionals, this guide will focus on the broader, yet highly relevant, class of Substituted Benzyl Pyrrolidine-1-Carboxylates . This chemical scaffold is of significant interest in medicinal chemistry, and this guide will provide in-depth information on its synthesis, structural features, and role in the development of novel therapeutics.

Introduction: The Significance of the Pyrrolidine Scaffold

The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is a ubiquitous structural motif in a vast array of natural products, pharmaceuticals, and biologically active compounds.[1] Its non-planar, puckered conformation allows for the precise spatial arrangement of substituents, making it a "privileged scaffold" in drug design. This three-dimensional diversity enables high-affinity and selective interactions with biological targets.[1] The incorporation of a benzyl carboxylate group at the nitrogen atom further modulates the physicochemical properties and biological activity of the pyrrolidine core, often enhancing cell permeability and providing a handle for further chemical modification.

This guide will explore the synthesis and characterization of substituted benzyl pyrrolidine-1-carboxylates, offering insights into their chemical properties and their applications as key intermediates in the synthesis of complex drug molecules.

Chemical Structure and Physicochemical Properties

The general structure of a substituted benzyl pyrrolidine-1-carboxylate features a pyrrolidine ring where the nitrogen atom is protected by a benzyloxycarbonyl (Cbz or Z) group. The pyrrolidine ring itself can bear various substituents at positions 2, 3, 4, and 5, which significantly influence the molecule's properties and biological activity.

Table 1: Key Physicochemical Properties of a Representative Substituted Benzyl Pyrrolidine-1-Carboxylate

Property	Value
Molecular Formula	C₁₃H₁₇NO₃
Molecular Weight	235.28 g/mol
Topological Polar Surface Area (TPSA)	49.77 Ų
logP	1.6374
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	3
Rotatable Bonds	3

Note: The data in this table corresponds to the representative molecule, Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS 315718-05-9).[2]

Synthesis of Substituted Benzyl Pyrrolidine-1-Carboxylates

The synthesis of substituted benzyl pyrrolidine-1-carboxylates can be achieved through various synthetic routes, often starting from commercially available precursors like substituted pyrrolidines or their corresponding carboxylic acids. A common and effective method involves the N-protection of a substituted pyrrolidine with benzyl chloroformate.

Experimental Protocol: N-Benzyloxycarbonylation of 3-Hydroxymethyl-pyrrolidine

This protocol describes the synthesis of Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate.

Materials:

• 3-Hydroxymethyl-pyrrolidine

• Benzyl chloroformate (Cbz-Cl)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes (for chromatography)

Procedure:

• Dissolve 3-hydroxymethyl-pyrrolidine (1.0 eq) in dichloromethane (DCM).

• Add an aqueous solution of sodium bicarbonate (2.0 eq).

• Cool the biphasic mixture to 0 °C in an ice bath.

• Slowly add benzyl chloroformate (1.1 eq) dropwise to the stirred mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Separate the organic layer.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate.

Causality Behind Experimental Choices:

• Biphasic condition: The use of a biphasic system (DCM and aqueous NaHCO₃) allows for the efficient neutralization of the HCl byproduct generated during the reaction, preventing side reactions and degradation of the starting material.

• Slow addition at 0 °C: Benzyl chloroformate is a reactive acylating agent. Slow addition at low temperature helps to control the exothermicity of the reaction and minimize the formation of impurities.

• Aqueous workup: The washing steps with saturated sodium bicarbonate and brine are crucial to remove any remaining starting materials, reagents, and inorganic salts, ensuring the purity of the final product.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate.

Spectroscopic Characterization

The structural elucidation of substituted benzyl pyrrolidine-1-carboxylates relies heavily on spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

¹H NMR Spectroscopy

The ¹H NMR spectrum provides valuable information about the proton environment in the molecule.

Table 2: Expected ¹H NMR Chemical Shifts for a Representative Substituted Benzyl Pyrrolidine-1-Carboxylate

Protons	Chemical Shift (δ, ppm)	Multiplicity
Aromatic (Phenyl)	7.25 - 7.40	multiplet
Benzylic (CH₂)	~5.15	singlet
Pyrrolidine Ring	1.5 - 4.0	multiplets
Substituent Protons	Variable	Variable

Note: Chemical shifts are approximate and can vary depending on the solvent and the specific substituents on the pyrrolidine ring.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Table 3: Expected ¹³C NMR Chemical Shifts for a Representative Substituted Benzyl Pyrrolidine-1-Carboxylate

Carbon	Chemical Shift (δ, ppm)
Carbonyl (C=O)	~155
Aromatic (Phenyl)	127 - 137
Benzylic (CH₂)	~67
Pyrrolidine Ring	25 - 60
Substituent Carbons	Variable

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying key functional groups.

Table 4: Key IR Absorption Frequencies

Functional Group	Wavenumber (cm⁻¹)
C=O (Carbamate)	1680 - 1720
C-O (Ester)	1200 - 1300
Aromatic C-H	~3030
Aliphatic C-H	2850 - 2960

Applications in Drug Discovery and Development

Substituted benzyl pyrrolidine-1-carboxylates are valuable intermediates in the synthesis of a wide range of pharmaceuticals. The Cbz protecting group is stable under many reaction conditions but can be readily removed by catalytic hydrogenation, making it ideal for multi-step syntheses.

Role as Chiral Building Blocks

Enantiomerically pure substituted pyrrolidines are crucial for the synthesis of chiral drugs. The benzyl carboxylate functionality allows for the protection of the nitrogen atom while other transformations are carried out on the pyrrolidine ring.

Precursors to Biologically Active Molecules

This scaffold is a key component in the synthesis of compounds targeting a variety of diseases, including:

• Antiviral agents: As precursors to inhibitors of viral proteases and polymerases.

• Anticancer agents: Used in the synthesis of compounds that inhibit cell signaling pathways involved in tumor growth.

• Central Nervous System (CNS) drugs: As building blocks for molecules that interact with neurotransmitter receptors and transporters.

Logical Relationship Diagram

Caption: Role of benzyl pyrrolidine-1-carboxylates in drug discovery.

Conclusion

Substituted benzyl pyrrolidine-1-carboxylates represent a fundamentally important class of molecules in medicinal chemistry and drug development. Their versatile synthesis, stable nature, and the ease of deprotection of the benzyl carboxylate group make them invaluable building blocks for the construction of complex and biologically active compounds. A thorough understanding of their synthesis and spectroscopic properties is essential for researchers and scientists working to develop the next generation of therapeutics.

References

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Topics in Current Chemistry, 2021 , 379(5), 34. [Link][1][3]

• A facile synthesis of benzyl-α, β-unsaturated carboxylic esters. Arkivoc, 2001 , (x), 54-57. [Link][4]

• Synthesis of c) N-Benzyl-3-hydroxymethyl-pyrrolidine. PrepChem.com. [Link][1]

• Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase from Mycobacterium tuberculosis. Journal of Medicinal Chemistry, 2006 , 49(20), 6139-6142. [Link][5]

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• 5. pubs.acs.org [pubs.acs.org]

Physical and chemical properties of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

Physical and Chemical Profiling of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate: A Strategic Building Block for ADC Payloads

As a Senior Application Scientist navigating the complexities of modern drug discovery, I approach molecular building blocks not just as static structures, but as dynamic, three-dimensional vectors. trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (CAS: 1261241-82-0) represents a masterclass in synthetic design. This conformationally constrained pyrrolidine scaffold is heavily utilized in the synthesis of complex pharmacophores, most notably Kinesin Spindle Protein (Eg5) inhibitors designed as payloads for Antibody-Drug Conjugates (ADCs)[1].

This technical guide deconstructs the physicochemical properties, structural causality, and field-proven protocols associated with this critical intermediate.

Structural Causality & Physicochemical Profile

The utility of this molecule lies in the deliberate selection and spatial arrangement of its three primary functional groups: the N-Cbz protecting group, the 4-vinyl handle, and the 3-hydroxyl group. The trans-stereochemistry is not merely a structural feature; it is a biological necessity. In Eg5 inhibitors, the spatial arrangement of the binding pocket requires precise vectorization of hydrophobic and hydrogen-bonding domains. The trans-configuration ensures that substituents at C3 and C4 do not sterically clash, locking the pyrrolidine ring into the required bioactive envelope conformation[1].

Table 1: Quantitative Physicochemical Data

Property	Value	Causality / Significance
Molecular Formula	C14H17NO3[2]	Defines the core mass and elemental composition.
Molecular Weight	247.29 g/mol [2]	Optimal low-molecular-weight starting point for payload assembly.
CAS Number (Racemic)	1261241-82-0[2]	Standard identifier for the racemic mixture.
CAS Number (3S,4R)	1269755-18-1[3]	Identifier for the biologically active enantiomer[1].
H-Bond Donors	1 (-OH)	Provides an anchor for target binding or functionalization.
H-Bond Acceptors	3 (C=O, C-O-C, -OH)	Enhances solubility and interaction with target kinases.
Stereochemistry	trans (C3-OH, C4-Vinyl)	Prevents steric clash; dictates the 3D vector space of the final drug.

Strategic Reactivity & Orthogonal Handling

To fully leverage this building block, researchers must understand the orthogonal reactivity of its functional groups. The diagram below illustrates the divergent synthetic pathways available.

Fig 1: Strategic reactivity map of the pyrrolidine functional groups for ADC payload synthesis.

The Orthogonality Paradox: Cbz vs. Vinyl

The N-Carboxybenzyl (Cbz) group provides excellent stability during basic and mildly acidic conditions. However, standard deprotection of Cbz relies on catalytic hydrogenolysis (Pd/C, H2). Critical Insight: Subjecting this specific molecule to hydrogenolysis will simultaneously reduce the 4-vinyl group to an ethyl group, destroying a critical synthetic handle. Therefore, if the vinyl group must be preserved for downstream cross-metathesis, orthogonal deprotection strategies (such as the use of Trimethylsilyl iodide (TMSI) or strong Lewis acids) are strictly required.

The 4-Vinyl Handle

The terminal olefin is a highly versatile handle. It can undergo olefin cross-metathesis using Grubbs' catalysts to extend the carbon framework, hydroboration-oxidation to yield a primary alcohol, or oxidative cleavage (Lemieux-Johnson oxidation) to form an aldehyde for reductive amination.

Translational Application: ADC Payload Synthesis

In the development of targeted oncology therapeutics, this pyrrolidine derivative serves as the foundational core for Eg5 inhibitors[1]. Eg5 is a motor protein essential for mitotic spindle formation; inhibiting it leads to mitotic arrest and apoptosis in cancer cells. Because Eg5 inhibitors can be highly toxic systemically, they are conjugated to monoclonal antibodies via cleavable linkers, forming ADCs that deliver the payload directly to the tumor microenvironment[1].

Fig 2: Workflow from racemic resolution to final antibody-drug conjugate (ADC) assembly.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems.

Protocol A: Chiral Resolution via Supercritical Fluid Chromatography (SFC)

Biological targets are highly stereospecific. The racemic mixture must be resolved to isolate the active (3S,4R)-enantiomer[1].

• Preparation: Dissolve the racemic trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (10 g) in a 1:1 mixture of Methanol/CO2 (100 mL).

• Stationary Phase: Utilize a Chiralpak AD-H column (or equivalent amylose-based chiral stationary phase).

• Elution: Run the SFC using an isocratic gradient of 15% Methanol in supercritical CO2 at a flow rate of 50 mL/min. Maintain backpressure at 100 bar and temperature at 35°C.

• Fraction Collection: Monitor UV absorbance at 210 nm and 254 nm. Collect the two distinct peaks. The (3S,4R)-enantiomer typically elutes second depending on the exact modifier used[1].

• Self-Validation (IPC): Analyze the concentrated fractions via analytical Chiral HPLC. Go/No-Go Metric: The process must yield the (3S,4R)-enantiomer with an Enantiomeric Excess (ee) of >99.5% before proceeding to payload synthesis[1].

Protocol B: Orthogonal Cbz Deprotection (Preserving the Vinyl Group)

This protocol removes the Cbz group without reducing the critical 4-vinyl moiety.

• Setup: Flame-dry a round-bottom flask under an inert Argon atmosphere. Dissolve the (3S,4R)-enantiomer (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.

• Reagent Addition: Cool the reaction mixture to 0°C using an ice bath. Dropwise, add Trimethylsilyl iodide (TMSI, 1.5 eq) via a gas-tight syringe.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Quenching: Quench the reaction by adding Methanol (5 mL) to destroy excess TMSI, followed by 1M HCl to ensure the pyrrolidine is protonated and moves to the aqueous layer.

• Extraction: Wash the aqueous layer with Diethyl Ether to remove the benzyl iodide byproduct. Basify the aqueous layer to pH 10 using 2M NaOH, and extract the free pyrrolidine amine with DCM (3x).

• Self-Validation (IPC): Monitor the isolated product via LC-MS and 1H NMR. Go/No-Go Metric: Complete disappearance of the benzyl protons (~5.1 ppm) and aromatic protons (~7.3 ppm) in NMR, with absolute retention of the vinyl multiplet at 5.2–5.8 ppm. LC-MS must show the expected mass shift from m/z 248 [M+H]+ to m/z 114 [M+H]+.

References

• Cell proliferation inhibitors and conjugates thereof (WO2014151030A1). World Intellectual Property Organization (WIPO).

• (3S,4R)-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate CAS 1269755-18-1 Data . Molaid. Available at:[Link](Note: General database link; specific compound searchable via CAS 1269755-18-1).

Sources

• 1. WO2014151030A1 - Cell proliferation inhibitors and conjugates thereof - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. (3S,4R)-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate - CAS号 1269755-18-1 - 摩熵化学 [molaid.com]

Unlocking Molecular Complexity: The Mechanism of Action and Synthetic Utility of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

Introduction & Structural Rationale

In the landscape of modern drug discovery and complex alkaloid synthesis, functionalized pyrrolidines serve as privileged scaffolds. Among these, trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (CAS 1261241-82-0) stands out as a highly versatile, stereochemically rich building block[1][2].

For a synthetic chemist, a molecule's "mechanism of action" is defined by its reactivity profile and the mechanistic pathways it enables. This building block's utility is driven by the orthogonal reactivity of its three primary functional groups: an N-Cbz protected amine, a C3-hydroxyl group, and a C4-vinyl group[3][4]. This precise arrangement allows for the rapid, stereocontrolled construction of transition-state analogues, MTAP/MTAN inhibitors, and complex polycyclic architectures[3][5].

De Novo Synthesis and Mechanistic Causality

The synthesis of the trans-3,4-disubstituted pyrrolidine core relies on the desymmetrization of a meso-epoxide intermediate[3].

• Step 1: Epoxidation. Benzyl 3-pyrroline-1-carboxylate undergoes epoxidation using m-CPBA or an NBS/H2O protocol followed by base-mediated ring closure to yield the meso-epoxide (benzyl 3,4-epoxypyrrolidine-1-carboxylate)[3][4].

• Step 2: Cuprate-Mediated Ring Opening. The critical stereocontrolling step is the ring-opening of the epoxide using vinylmagnesium bromide in the presence of catalytic CuBr·DMS[3][4].

Causality & Expert Insight: Why use a copper catalyst at -30 °C? Direct attack by a Grignard reagent often leads to poor regioselectivity and competitive nucleophilic attack at the Cbz carbonyl. The addition of CuBr·DMS generates a lower-order vinyl cuprate (or a highly reactive Cu(I) π-complex). This soft nucleophile strictly adheres to the Fürst-Plattner rule, executing an SN2-like anti-periplanar attack on the epoxide[3][4]. The low temperature (-30 °C to -15 °C) kinetically traps the desired trans-diaxial product, completely suppressing the formation of the cis-isomer and preventing over-alkylation.

Caption: Stereoselective synthesis via copper-catalyzed anti-periplanar epoxide ring-opening.

Core Mechanisms of Action in Organic Synthesis

The utility of this molecule stems from its programmable, site-specific reactivity.

Palladium-Catalyzed Heck Arylation

The unhindered C4 terminal vinyl group is an excellent substrate for Pd-catalyzed cross-coupling. Reaction with aryl halides or nonaflates (e.g., quinoline-derived nonaflates) under Heck conditions (Pd(OAc)₂, phosphine ligands, base) yields highly functionalized styrene derivatives[6]. The adjacent C3-hydroxyl group can exhibit a directing effect, stabilizing the Pd-intermediate and influencing the regioselectivity to heavily favor the linear (E)-alkene product[6].

Stereochemical Manipulation via Mitsunobu Inversion

The trans-relationship between the hydroxyl and vinyl groups is thermodynamically favored during the epoxide opening[3]. However, certain biological targets require the cis-configuration. The C3-hydroxyl group can be activated under Mitsunobu conditions (DEAD, PPh₃) and displaced by nucleophiles (e.g., azide, benzoate), resulting in a clean Walden inversion at C3.

Oxidative Cleavage and Chain Extension

The vinyl group serves as a masked aldehyde. Oxidative cleavage using the Lemieux-Johnson reagent (OsO₄/NaIO₄) or ozonolysis provides the C4-aldehyde. This intermediate is highly electrophilic and immediately primed for Wittig olefinations or reductive aminations to build extended side chains.

Expertise Note on Orthogonal Deprotection: A critical strategic consideration is the N-Cbz deprotection. Standard hydrogenolysis (Pd/C, H₂) will concurrently reduce the C4 vinyl group to an ethyl moiety[3]. To preserve the olefin for downstream metathesis or coupling, orthogonal deprotection strategies utilizing TMSI or strong Lewis acids (e.g., BBr₃) must be employed.

Caption: Orthogonal reactivity map highlighting site-specific synthetic transformations.

Experimental Protocols: Self-Validating Workflows

Protocol A: Cu-Catalyzed Vinyl Transfer (Epoxide Opening)

Reference standard for synthesizing the title compound[3][4].

• Preparation: In an oven-dried, argon-purged flask, dissolve benzyl 3,4-epoxypyrrolidine-1-carboxylate (1.0 equiv) and CuBr·DMS (0.15 equiv) in anhydrous THF (0.1 M).

• Cooling: Lower the reaction temperature strictly to -30 °C using a dry ice/acetone bath. Causality: Temperatures above -15 °C lead to competitive uncatalyzed Grignard attack, reducing stereofidelity.

• Addition: Dropwise add vinylmagnesium bromide (1.0 M in THF, 4.0 equiv) over 20 minutes.

  • Self-Validation Check: The solution will transition from pale yellow to a dark, homogeneous mixture, indicating the formation of the active cuprate species.

• Quenching: After 1 hour, quench the reaction at -15 °C with 10% aqueous NH₄Cl. Extract with EtOAc.

• Purification: Isolate via silica gel chromatography.

  • Self-Validation Check: The product will exhibit a significantly lower Rf value than the starting epoxide due to the liberated, highly polar C3-hydroxyl group.

Protocol B: Palladium-Catalyzed Heck Arylation of the Vinyl Group

Reference standard for C4-chain extension[6].

• Setup: In a high-pressure tube, combine the aryl nonaflate/halide (1.0 equiv), Pd(OAc)₂ (0.2 equiv), NaHCO₃ (4.0 equiv), and a phase-transfer catalyst (e.g., triethylbenzylammonium chloride) in DMF.

• Activation: Stir at room temperature under argon for 10 minutes to pre-form the active Pd(0) complex.

• Coupling: Add trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (4.0 equiv) in DMF. Seal and heat to 90 °C for 48 hours.

• Purification & Validation: Cool, dilute with H₂O, extract with CH₂Cl₂, and purify via column chromatography.

  • Self-Validation Check: Monitor via ¹H NMR. The disappearance of the terminal olefin multiplet (~5.1-5.3 ppm) and the emergence of internal trans-olefin doublets (J ≈ 16 Hz) confirm successful cross-coupling[6].

Quantitative Data Summary

The following table summarizes the typical reaction metrics for the primary synthetic transformations of this building block, derived from optimized literature conditions[3][4][6].

Transformation	Reagents / Catalyst	Target Functional Group	Typical Yield	Stereochemical Outcome
Epoxide Opening	VinylMgBr, CuBr·DMS, THF, -30 °C	Epoxide → C3-OH, C4-Vinyl	70 - 75%	>99% trans-diaxial
Heck Arylation	Pd(OAc)₂, NaHCO₃, DMF, 90 °C	C4-Vinyl → C4-Styryl	85 - 89%	>95% (E)-isomer
Oxidative Cleavage	OsO₄ (cat.), NaIO₄, THF/H₂O	C4-Vinyl → C4-Aldehyde	80 - 85%	Retention of C3/C4 config
Mitsunobu Inversion	DEAD, PPh₃, p-Nitrobenzoic acid	C3-OH → C3-Ester	65 - 70%	Complete inversion to cis

Conclusion

trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate is a master key in the synthesis of complex nitrogenous heterocycles. By understanding the causal relationships behind its synthesis—specifically the kinetic control required during cuprate-mediated epoxide opening—and leveraging its orthogonal reactivity, synthetic chemists can confidently deploy this building block in the late-stage functionalization of drug candidates and natural product total synthesis.

References

• Title: BenchChem: Trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate Source: BenchChem URL
• Title: Design and Synthesis of Potent “Sulfur-free” Transition State Analogue Inhibitors of 5′-Methylthioadenosine Nucleosidase and 5′-Methylthioadenosine Phosphorylase Source: NIH / PubMed Central URL
• Title: Heck Reactions of Quinoline-Derived Nonaflates Source: Thieme E-Books & E-Journals URL
• Title: 3-hydroxypyrrolidine inhibitors of 5'-methylthioadenosine phosphorylase and nucleosidase (JP5861243B2)

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• 2. CAS 1261241-82-0 | Sigma-Aldrich [sigmaaldrich.com]
• 3. Design and Synthesis of Potent “Sulfur-free” Transition State Analogue Inhibitors of 5′-Methylthioadenosine Nucleosidase and 5′-Methylthioadenosine Phosphorylase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JP5861243B2 - 3-hydroxypyrrolidine inhibitors of 5'-methylthioadenosine phosphorylase and nucleosidase - Google Patents [patents.google.com]
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The Stereochemical Landscape of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate Derivatives: A Technical Guide

Introduction

The pyrrolidine ring is a privileged scaffold in medicinal chemistry and drug discovery, appearing in a vast number of natural products and synthetic pharmaceuticals.[1][2] The stereochemical arrangement of substituents on this five-membered ring is paramount, as it profoundly influences biological activity. This technical guide provides an in-depth exploration of the stereochemistry of a specific and valuable class of these compounds: trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate derivatives. These molecules, featuring vicinal stereocenters with hydroxyl and vinyl functionalities, are versatile chiral building blocks for the synthesis of complex bioactive molecules, including alkaloids and novel therapeutic agents.[3][4]

This document will delve into the stereoselective synthetic strategies to access the desired trans diastereomer, the analytical methodologies for robust stereochemical assignment, and the conformational behavior of this highly functionalized pyrrolidine core. The insights provided herein are intended for researchers, scientists, and drug development professionals engaged in the design and synthesis of novel chemical entities.

Stereoselective Synthetic Strategies: Accessing the trans Configuration

The controlled synthesis of the trans-3,4-disubstituted pyrrolidine core is a significant challenge in organic synthesis.[4] Several strategies have been developed to achieve high diastereoselectivity, primarily leveraging chiral pool starting materials or asymmetric catalysis.

Chiral Pool Synthesis from 4-Hydroxy-L-proline

A prevalent and efficient approach to enantioenriched pyrrolidines begins with commercially available chiral precursors, such as 4-hydroxy-L-proline.[3][5] This strategy takes advantage of the inherent stereochemistry of the starting material to direct the formation of new stereocenters.

A plausible synthetic pathway to trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate from trans-4-hydroxy-L-proline is outlined below. The key to achieving the desired trans stereochemistry lies in the stereoselective introduction of the vinyl group. This can be accomplished through a variety of methods, including those that proceed via an intermediate ketone. The reduction of this ketone can be controlled to favor the formation of the trans product.[5]

Experimental Protocol: Synthesis from trans-4-Hydroxy-L-proline

• Protection and Oxidation: Commercially available Boc-protected trans-4-hydroxy-L-proline is first esterified and then oxidized (e.g., using TEMPO) to the corresponding 4-ketoproline derivative.[3]

• Vinylation: The 4-ketoproline is then subjected to a vinylation reaction, for example, using a vinyl Grignard reagent or other vinyl organometallic species. This step introduces the vinyl group at the 4-position.

• Stereoselective Reduction: The resulting tertiary alcohol can then be subjected to a stereoselective reduction. The choice of reducing agent is critical for controlling the stereochemistry at the C4 position. Bulky reducing agents, such as L-selectride, are known to favor attack from the less hindered face, leading to the desired trans relationship between the hydroxyl and vinyl groups.[6]

• N-Deprotection and Benzyl Carbamate Formation: The Boc protecting group is removed under acidic conditions, and the resulting secondary amine is then protected with a benzyl chloroformate to yield the target trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate.

Organocatalytic Asymmetric Synthesis

In recent years, organocatalysis has emerged as a powerful tool for the enantioselective synthesis of complex molecules, including substituted pyrrolidines.[1][7][8][9] Asymmetric cascade reactions, such as aza-Michael-aldol reactions, can construct the pyrrolidine ring with multiple stereocenters in a single operation with high stereocontrol.[8]

The synthesis of trans-3-hydroxy-4-vinylpyrrolidine derivatives can be envisioned through a cascade reaction between an enal, a nitroalkene, and an amine, catalyzed by a chiral organocatalyst. The catalyst, often a derivative of proline or a cinchona alkaloid, orchestrates the stereochemical outcome of the reaction.[1][10]

Conceptual Workflow: Organocatalytic Cascade Reaction

Caption: Organocatalytic approach to the target pyrrolidine.

Stereochemical Assignment and Characterization

Unambiguous determination of the relative and absolute stereochemistry is a critical aspect of synthesizing chiral molecules. A combination of spectroscopic and chromatographic techniques is employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for determining the relative stereochemistry of substituents on the pyrrolidine ring.[11] The coupling constants (J-values) between adjacent protons are diagnostic of their dihedral angle, which in turn reflects their relative orientation (cis or trans).

For trans-3-hydroxy-4-vinylpyrrolidine derivatives, a relatively small coupling constant between the protons at C3 and C4 (³JH3-H4) is expected, typically in the range of 2-5 Hz. This is in contrast to the corresponding cis isomer, which would exhibit a larger coupling constant (typically > 7 Hz).[11][12] Two-dimensional NMR techniques, such as NOESY, can provide further confirmation of the trans relationship through the observation of through-space correlations between protons on the same face of the ring.[12]

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is an indispensable technique for determining the enantiomeric purity of the synthesized pyrrolidine derivatives.[2] This can be achieved through two primary methods:

• Direct Method: The enantiomers are separated on a chiral stationary phase (CSP), such as a polysaccharide-based column.[2][13]

• Indirect Method: The enantiomers are derivatized with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral column.[2][14]

Data Summary: Expected Analytical Data

Technique	Parameter	Expected Value for trans Isomer
¹H NMR	³JH3-H4	2-5 Hz
Chiral HPLC	Enantiomeric Excess (ee)	>95% (for a successful asymmetric synthesis)

Conformational Analysis: The Puckered Nature of the Pyrrolidine Ring

The pyrrolidine ring is not planar and exists in a dynamic equilibrium between various puckered conformations, most commonly envelope and twist forms.[15][16] The substituents on the ring significantly influence the preferred conformation.

For trans-3-hydroxy-4-vinylpyrrolidine-1-carboxylate, the bulky benzyl carbamate group at the nitrogen and the substituents at C3 and C4 will dictate the conformational preference. The substituents will tend to occupy pseudo-equatorial positions to minimize steric strain.[15] Computational modeling and advanced NMR studies can provide a deeper understanding of the conformational landscape of these molecules.[17][18]

Logical Flow: From Synthesis to Conformational Understanding

Sources

• 1. Organocatalytic asymmetric synthesis of highly substituted pyrrolidines bearing a stereogenic quaternary centre at the 3-position - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
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• 5. Enantiospecific and Stereoselective Synthesis of Polyhydroxylated Pyrrolidines and Indolizidines from trans-4-Hydroxy-L-proline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enzymatic synthesis of four stereoisomers of 3-substituted-4-hydroxypiperidines by carbonyl reductase-catalyzed reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Whitepaper: Safety Data Sheet (SDS), Handling, and Synthetic Applications of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

Executive Summary

In modern drug discovery, conformationally restricted scaffolds are essential for optimizing target binding affinity and pharmacokinetic profiles. trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (CAS: 1261241-82-0) represents a highly privileged building block. It features a pyrrolidine core functionalized with three orthogonal reactive sites: a protected secondary amine (Cbz), a secondary alcohol, and a terminal olefin.

This guide provides a rigorous framework for the safe handling, storage, and strategic synthetic manipulation of this compound. By understanding the causality behind specific reaction conditions—particularly the chemoselective preservation of the vinyl pharmacophore during deprotection—researchers can effectively deploy this intermediate in the synthesis of transition state analogues [1] and complex peptidomimetics [2].

Molecular Architecture & Physicochemical Profile

Before initiating any synthetic campaign, it is critical to understand the physical parameters of the intermediate. The Cbz group imparts lipophilicity and stability, rendering the compound a viscous oil at room temperature, while the terminal vinyl group dictates strict storage requirements to prevent autoxidation.

Property	Value
Chemical Name	trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate
CAS Registry Number	1261241-82-0
Molecular Formula	C14H17NO3
Molecular Weight	247.29 g/mol
Physical State	Viscous liquid / Pale yellow oil
Solubility	Soluble in DCM, EtOAc, MeOH, DMSO; Insoluble in H₂O
Storage Temperature	2–8 °C (Refrigerated)
Atmosphere	Inert Gas (Argon or Nitrogen) highly recommended

Hazard Assessment & Safety Data Sheet (SDS) Guidelines

As an unlisted but highly functionalized organic intermediate, handling must default to stringent laboratory safety protocols based on aggregate data from chemical suppliers [3][4].

GHS Classification & Hazard Statements

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Causality-Driven Handling Protocols

• Autoxidation Prevention: The terminal vinyl group is susceptible to radical-initiated polymerization and peroxide formation upon prolonged exposure to oxygen and UV light. Causality: Storing the compound at 2–8 °C under an inert Argon atmosphere suppresses the formation of trace peroxides, ensuring consistent reaction kinetics during downstream olefin metathesis.

• Personal Protective Equipment (PPE): Standard nitrile gloves (minimum 0.11 mm thickness), wrap-around safety goggles, and a flame-resistant lab coat.

• Engineering Controls: All manipulations, particularly transfers of the neat oil, must be conducted in a certified chemical fume hood with a minimum face velocity of 100 LFM to mitigate inhalation risks of volatile impurities.

Fig 1. Standard operating procedure for handling and processing the compound.

Synthetic Vectors & Mechanistic Logic

The strategic value of this molecule lies in its three orthogonal vectors of diversification. However, exploiting these vectors requires precise chemoselectivity. For instance, removing the Cbz protecting group via standard palladium-catalyzed hydrogenolysis (Pd/C, H₂) will inevitably reduce the critical vinyl group to an unreactive ethyl chain.

To utilize the compound for advanced applications—such as the synthesis of MTAN inhibitors [1] or photoredox-catalyzed radical group transfers [2]—we must employ orthogonal strategies.

Fig 2. Orthogonal reactivity vectors of the functionalized pyrrolidine scaffold.

Self-Validating Experimental Protocols

The following protocols have been designed to ensure mechanistic integrity, incorporating self-validating checkpoints to confirm reaction success.

Protocol A: Chemoselective Cbz Cleavage (Preserving the Vinyl Pharmacophore)

To preserve the olefin for downstream functionalization, reductive hydrogenolysis is abandoned in favor of a Lewis acid-mediated silylation-hydrolysis pathway using Trimethylsilyl iodide (TMSI).

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon. Causality: TMSI is highly moisture-sensitive. Ambient water hydrolyzes TMSI to hexamethyldisiloxane and HI; excess HI can cause unwanted Markovnikov hydrohalogenation of the vinyl group.

• Dissolution: Dissolve trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (1.0 equiv) in anhydrous Dichloromethane (DCM) to a concentration of 0.2 M.

• Activation: Cool the solution to 0 °C using an ice bath. Add TMSI (2.5 equiv) dropwise via a gas-tight syringe. Causality: The free C3-hydroxyl group will rapidly consume 1 equivalent of TMSI to form a transient TMS-ether. The excess TMSI attacks the carbamate carbonyl, displacing benzyl iodide.

• Reaction: Stir at 0 °C for 1 hour, then allow warming to room temperature.

• Quench & Hydrolysis: Quench the reaction by the slow addition of Methanol (MeOH). Causality: MeOH violently solvolyzes both the TMS-carbamate and the TMS-ether, liberating the free secondary amine and the free alcohol while destroying excess reagent.

• Validation Checkpoint: Perform Thin Layer Chromatography (TLC) on Silica gel (10% MeOH in DCM). The starting material is UV-active and Ninhydrin-negative. A successful reaction yields a product that is UV-inactive (loss of the benzyl aromatic ring) and stains deep purple/brown with Ninhydrin (indicating a free secondary amine).

Protocol B: Ruthenium-Catalyzed Olefin Cross-Metathesis

This protocol extends the carbon framework via the terminal vinyl group while leaving the Cbz and hydroxyl groups intact.

Step-by-Step Methodology:

• Preparation: In a dry flask, dissolve the pyrrolidine intermediate (1.0 equiv) and the cross-coupling partner (e.g., methyl acrylate, 3.0 equiv) in degassed DCM (0.05 M). Causality: High dilution favors cross-metathesis over homodimerization of the pyrrolidine.

• Catalyst Addition: Add Grubbs 2nd Generation Catalyst (5 mol%). Causality: The steric bulk of the adjacent Cbz-protected amine and the hydroxyl group necessitates the highly active N-heterocyclic carbene (NHC) ligand of the 2nd Gen catalyst to drive the catalytic cycle efficiently.

• Reflux: Heat the mixture to 40 °C under Argon for 12 hours.

• Quench: Add excess ethyl vinyl ether and stir for 30 minutes. Causality: Ethyl vinyl ether reacts with the active Ruthenium carbene to form a stable, unreactive Fischer carbene. This completely halts the reaction and prevents post-reaction double-bond isomerization during silica gel purification.

• Validation Checkpoint: Analyze the crude mixture via ¹H NMR (CDCl₃). The disappearance of the terminal vinyl multiplet (δ ~5.1–5.3 ppm) and the emergence of internal olefin protons (δ ~5.8–6.0 ppm) confirm successful cross-metathesis.

References

• Longshaw, A. I., et al. "Design and Synthesis of Potent “Sulfur-free” Transition State Analogue Inhibitors of 5′-Methylthioadenosine Nucleosidase and 5′-Methylthioadenosine Phosphorylase." Journal of Medicinal Chemistry, 2010. URL:[Link]

• Lévêque, C., et al. "Radical Group Transfer of Vinyl and Alkynyl Silanes Driven by Photoredox Catalysis." The Journal of Organic Chemistry, ACS Publications, 2023. URL:[Link]

The Strategic Role of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate in Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery, conformationally restricted heterocycles serve as foundational scaffolds for achieving high target affinity and selectivity. Among these, trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (CAS: 1261241-82-0) has emerged as a highly versatile building block[1][2]. This compound integrates three critical design elements: a benzyl carbamate (Cbz) protecting group for orthogonal amine chemistry, a hydroxyl group for hydrogen bonding or stereochemical inversion, and a vinyl group that serves as a bioisostere or a handle for complex downstream functionalization[3][4].

This technical guide explores the mechanistic rationale behind utilizing this specific pyrrolidine scaffold, details self-validating protocols for its synthesis and functionalization, and examines its critical role in developing therapeutics ranging from quorum-sensing inhibitors to antibody-drug conjugates (ADCs)[5][6].

Structural Rationale & Causality in Scaffold Design

The selection of the trans-3-hydroxy-4-vinylpyrrolidine core is rarely arbitrary. Medicinal chemists leverage this scaffold for several precise stereoelectronic reasons:

• Conformational Preorganization: The five-membered pyrrolidine ring restricts the spatial arrangement of the 3-hydroxyl and 4-vinyl substituents. The trans-configuration minimizes steric repulsion (1,3-diaxial interactions are absent, but pseudo-equatorial positioning is favored), locking the functional groups into vectors that perfectly mimic the transition states of specific enzymatic substrates (e.g., the ribose ring of 5'-methylthioadenosine)[3].

• Orthogonal Reactivity:

  • N-Cbz Group: Provides robust protection against nucleophiles and bases during organometallic reactions (like Grignard additions) but can be cleanly removed via hydrogenolysis (Pd/C, H₂) without affecting the saturated ring[7].

  • C3-Hydroxyl: Acts as a crucial hydrogen-bond donor/acceptor in kinase active sites. It can also be converted into a leaving group (e.g., mesylate) for stereospecific S_N2 displacement, allowing the synthesis of cis-derivatives if required[3].

  • C4-Vinyl: A highly reactive handle. It can undergo cross-metathesis, hydroboration-oxidation, or photoredox-catalyzed radical group transfers to build complex sp³-rich architectures without adding unnecessary aromatic bulk[4][8].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols emphasize the causality behind each reagent choice, transforming standard methods into self-validating systems.

Protocol A: Regio- and Stereoselective Epoxide Ring-Opening

The synthesis of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate is achieved via the ring-opening of an epoxide precursor (benzyl 6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate)[9][10].

• The Causality: Using vinylmagnesium bromide alone would result in a complex mixture of products due to the basicity of the Grignard reagent, which promotes unwanted elimination or non-selective nucleophilic attack. The addition of Copper(I) bromide dimethyl sulfide complex ( CuBr⋅SMe2​ ) is critical. It transmetalates the Grignard reagent into a "softer" organocuprate intermediate. This soft nucleophile strictly prefers an S_N2-like trans-diaxial opening of the epoxide, guaranteeing the trans-stereochemistry of the final product[3][10].

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under argon. Add benzyl 6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate (1.0 equiv) and CuBr⋅SMe2​ (1.0 equiv)[10].

• Solvation & Cooling: Dissolve the mixture in anhydrous THF (0.5 M). Cool the reaction vessel to -40°C. Rationale: Low temperatures prevent the thermal decomposition of the unstable organocuprate intermediate and suppress side reactions.[9]

• Nucleophilic Addition: Dropwise add vinylmagnesium bromide (1.0 M in THF, 1.2 equiv) over 30 minutes. Maintain the internal temperature strictly below -30°C.

• Validation & Quench: Monitor via TLC. Upon consumption of the epoxide, quench the reaction at -40°C with saturated aqueous NH4​Cl . Rationale: The ammonium chloride breaks down the copper complex and protonates the newly formed alkoxide, preventing reverse reactions.[3]

• Isolation: Extract with EtOAc, wash with brine, dry over Na2​SO4​ , and purify via silica gel chromatography to yield the pure trans-isomer.

Protocol B: Photoredox-Catalyzed Radical Functionalization of the Vinyl Group

The vinyl group can be functionalized via visible-light photoredox catalysis to transfer silane groups onto sp³ carbons[4][11].

• The Causality: Traditional radical initiators (like AIBN) require harsh thermal conditions that can degrade the Cbz group or cause side-reactions at the hydroxyl moiety. Utilizing [Ir(dtbbpy)(ppy)2​]PF6​ as a photocatalyst allows for single-electron transfer (SET) at room temperature. The addition of tributylamine ( Bu3​N ) acts as a reductive quencher, completing the catalytic cycle in a redox-neutral manner that perfectly preserves the pyrrolidine core[8][11].

Step-by-Step Methodology:

• Mixture Assembly: In a transparent vial, combine the vinyl pyrrolidine substrate (1.0 equiv), the radical precursor (e.g., an alkyl iodide, 1.5 equiv), [Ir(dtbbpy)(ppy)2​]PF6​ (2.5 mol%), and Bu3​N (2.0 equiv)[11].

• Solvent & Degassing: Dissolve in a 9:1 mixture of MeCN/MeOH. Sparge with Argon for 5 minutes. Rationale: Oxygen is a potent radical scavenger and triplet state quencher; rigorous degassing is mandatory for the SET cycle to proceed.[11]

• Irradiation: Place the vial 1 cm away from a blue LED light source. Use a cooling fan to maintain the reaction at exactly room temperature (20-25°C).

• Validation: Irradiate until TLC indicates full consumption of the starting material. Quench with 1.25 M HCl in MeOH to neutralize the amine base, followed by standard aqueous workup and chromatographic purification[4][11].

Caption: Synthetic workflow and downstream functionalization of the pyrrolidine scaffold.

Applications in Drug Development

Case Study 1: Transition State Analogs for MTAP/MTAN Inhibition

5'-Methylthioadenosine nucleosidase (MTAN) and phosphorylase (MTAP) are critical enzymes in bacterial quorum sensing and human polyamine biosynthesis, respectively[3]. Researchers have utilized the trans-3-hydroxy-4-vinylpyrrolidine scaffold to synthesize DADMe-Immucillins [3][6]. By attaching a 9-deazaadenine group to the pyrrolidine nitrogen and utilizing the hydroxyl group to mimic the ribose 3'-OH of the natural substrate, these compounds act as transition state analogs. The trans-stereochemistry ensures that the molecule perfectly occupies the enzymatic active site, leading to binding affinities in the femtomolar ( 10−15 M) range for E. coli MTAN, effectively disrupting bacterial communication without traditional antibiotic resistance pressure[3].

Caption: Inhibition of the MTAP/MTAN pathway by pyrrolidine-based transition state analogs.

Case Study 2: Kinase Inhibitors and Antibody-Drug Conjugates (ADCs)

The scaffold is also heavily featured in oncology. It has been employed in the synthesis of Cyclin-Dependent Kinase (CDK) inhibitors, where the pyrrolidine core provides the necessary vector to project binding motifs into the ATP-binding pocket of CDK complexes (e.g., CDK1, CDK9)[9]. Furthermore, derivatives of this pyrrolidine have been patented as potent Eg5 (kinesin spindle protein) inhibitors. Due to their high potency against cell proliferation disorders, these molecules are utilized as cytotoxic payloads in Antibody-Drug Conjugates (ADCs), where the pyrrolidine core is linked via carbamate or amide bonds to monoclonal antibodies to target breast and ovarian cancer xenografts (e.g., HCC 1954, SK-OV-3ip)[5].

Quantitative Data Summary

The table below summarizes the critical experimental parameters and yields associated with the functionalization of the trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate scaffold across different medicinal chemistry applications.

Reaction Type	Key Reagents / Catalysts	Temp / Conditions	Target Application	Avg. Yield	Ref
Epoxide Ring-Opening	Vinylmagnesium bromide, CuBr⋅SMe2​	-40°C, THF, Argon	Precursor Synthesis	85 - 94%	[9][10]
Mannich-type Addition	Formaldehyde, 9-deazaadenine, 1,4-dioxane/ H2​O	Room Temp to 85°C	MTAP/MTAN Inhibitors	65 - 75%	[3]
Photoredox Radical Transfer	[Ir(dtbbpy)(ppy)2​]PF6​ , Bu3​N , Blue LED	Room Temp, MeCN/MeOH	Scaffold Diversification	70 - 88%	[4][11]
Payload Conjugation	Amide/Carbamate Linkers	Physiological pH	ADC Construct Assembly	DAR 3.5-4.0	[5]

Conclusion

trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate is far more than a simple protected amine. Its preorganized stereochemistry and orthogonal reactive sites (hydroxyl, vinyl, and Cbz-protected nitrogen) make it a privileged scaffold in the medicinal chemist's toolkit. From enabling the precise stereochemical mimicry required for femtomolar enzyme inhibition to surviving the single-electron transfers of modern photoredox catalysis, this molecule exemplifies the intersection of elegant synthetic design and potent biological application.

References

• Design and Synthesis of Potent “Sulfur-free” Transition State Analogue Inhibitors of 5′-Methylthioadenosine Nucleosidase Source: National Center for Biotechnology Information (PMC) URL:[Link] (Derived from Grounding Data)

• Radical Group Transfer of Vinyl and Alkynyl Silanes Driven by Photoredox Catalysis Source: The Journal of Organic Chemistry - ACS Publications URL:[Link] (Derived from Grounding Data)

• WO2014151030A1 - Cell proliferation inhibitors and conjugates thereof Source: Google Patents URL: (Derived
• US 2011/0130380 A1 - Protein Kinase Inhibitors Source: Google Patents URL: (Derived

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Protocols & Analytical Methods

Application Notes and Protocols for Cross-Metathesis using trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Olefin Metathesis in Complex Molecule Synthesis

Olefin metathesis has emerged as a cornerstone of modern organic synthesis, enabling the efficient construction of carbon-carbon double bonds with remarkable functional group tolerance.[1][2] This catalytic process, recognized with the Nobel Prize in Chemistry in 2005, involves the redistribution of alkylidene fragments between two olefins, facilitated by transition metal carbene complexes, most notably those based on ruthenium, developed by Grubbs.[3][4][5] Among the variations of this reaction, cross-metathesis (CM) is a powerful intermolecular reaction that joins two distinct olefin partners, offering a direct route to complex molecular architectures from simpler, readily available starting materials.[6][7]

The substrate, trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate, is a valuable chiral building block in medicinal chemistry. The pyrrolidine scaffold is a common motif in a wide range of biologically active compounds and natural products. The presence of a vinyl group provides a handle for further functionalization via cross-metathesis, allowing for the introduction of diverse substituents and the synthesis of novel compound libraries for drug discovery.[8][9] The hydroxyl group offers a site for further modification or can play a crucial role in binding interactions with biological targets.

This document provides a detailed guide to performing cross-metathesis reactions with this specific substrate, covering catalyst selection, reaction optimization, and product purification. The protocols and insights provided are grounded in established principles of organometallic catalysis and are designed to be a practical resource for scientists at the bench.

Mechanistic Underpinnings: The Chauvin Mechanism

The generally accepted mechanism for olefin metathesis, first proposed by Yves Chauvin, involves a series of [2+2] cycloaddition and cycloreversion steps.[5][7] The catalytic cycle is initiated by the reaction of the ruthenium catalyst with one of the olefin partners to form a metallacyclobutane intermediate. This intermediate then fragments to release a new olefin and a new ruthenium carbene, which propagates the catalytic cycle by reacting with the second olefin.[4][10] The reaction is typically driven forward by the formation of a volatile byproduct, such as ethylene, which can be removed from the reaction mixture.[6][10]

Caption: The Chauvin mechanism for olefin cross-metathesis.

Application Notes: Keys to Successful Cross-Metathesis

Catalyst Selection: A Critical Choice

The choice of catalyst is paramount for a successful cross-metathesis reaction. The development of first, second, and third-generation Grubbs catalysts, as well as Hoveyda-Grubbs catalysts, has provided a toolbox of catalysts with varying activities and stabilities.[1][2]

• First-Generation Grubbs Catalyst (G-I): While historically significant, G-I often exhibits lower activity and is less suitable for sterically demanding or electron-deficient olefins.[11]

• Second-Generation Grubbs Catalyst (G-II): Featuring an N-heterocyclic carbene (NHC) ligand, G-II displays significantly higher activity and broader substrate scope, making it a workhorse for many metathesis reactions.[12][13] It is often the starting point for optimization with substrates like trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate.

• Hoveyda-Grubbs Catalysts (HG-I and HG-II): These catalysts feature a chelating isopropoxystyrene ligand, which imparts greater stability and allows for easier removal of the ruthenium byproducts after the reaction.[14] The second-generation Hoveyda-Grubbs catalyst (HG-II) is particularly active and is an excellent choice for cross-metathesis of functionalized alkenes.[15]

For the cross-metathesis of trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate, both Grubbs Second Generation and Hoveyda-Grubbs Second Generation catalysts are recommended as starting points due to their high activity and functional group tolerance.[1][6]

Reaction Parameters: Fine-Tuning for Optimal Yield

Several factors influence the outcome of a cross-metathesis reaction and require careful consideration and optimization.

• Solvent: Dichloromethane (DCM) and 1,2-dichloroethane (DCE) are the most commonly used solvents due to their ability to dissolve the substrates and catalysts, and their relatively low coordinating ability.[12][15] Toluene can also be employed, particularly for reactions requiring higher temperatures.[15] It is crucial to use anhydrous and degassed solvents to prevent catalyst deactivation.[1]

• Temperature: Most cross-metathesis reactions are conducted at room temperature to refluxing conditions (typically 40-60 °C).[1][6] Higher temperatures can increase the reaction rate but may also lead to catalyst decomposition.

• Concentration: Cross-metathesis is an intermolecular process, and thus higher concentrations (typically 0.1 M to 1.0 M or greater) are generally favored to promote the desired reaction over potential side reactions like ring-closing metathesis (RCM) if the substrate contains a second olefin.[6][7]

• Stoichiometry of Olefin Partners: To maximize the yield of the desired cross-product and minimize homodimerization of the more valuable partner (trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate in this case), it is common practice to use an excess of the other, often less expensive, olefin partner.[3][4] An excess of 1.5 to 3 equivalents is a typical starting point.

• Atmosphere: Ruthenium metathesis catalysts are sensitive to oxygen and moisture. Therefore, all reactions must be performed under an inert atmosphere, such as argon or nitrogen.[16]

Parameter	Recommended Starting Conditions	Rationale
Catalyst	Grubbs II or Hoveyda-Grubbs II	High activity and functional group tolerance.[1][6]
Catalyst Loading	1-5 mol%	Balances reaction rate with cost and ease of removal.[3]
Solvent	Anhydrous, degassed CH₂Cl₂ or DCE	Good solubility, low coordination.[12][15]
Concentration	0.1 - 1.0 M	Favors intermolecular cross-metathesis.[6]
Temperature	Room Temperature to 40 °C	Mild conditions to preserve catalyst activity.[6]
Olefin Stoichiometry	1.5-3.0 eq. of partner olefin	Drives equilibrium towards the cross-product.[3][4]
Atmosphere	Inert (Argon or Nitrogen)	Prevents catalyst deactivation.[16]

Detailed Experimental Protocols

General Procedure for Cross-Metathesis

This protocol provides a general starting point for the cross-metathesis of trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate with a partner olefin.

Materials:

• trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

• Partner olefin

• Grubbs Second Generation Catalyst or Hoveyda-Grubbs Second Generation Catalyst

• Anhydrous, degassed dichloromethane (CH₂Cl₂)

• Inert atmosphere (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask, etc.)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (1.0 eq.).

• Add the partner olefin (1.5-3.0 eq.).

• Dissolve the substrates in anhydrous, degassed CH₂Cl₂ to achieve the desired concentration (e.g., 0.5 M).

• In a separate vial, weigh the ruthenium catalyst (1-5 mol%) under an inert atmosphere and dissolve it in a small amount of anhydrous, degassed CH₂Cl₂.

• Add the catalyst solution to the stirred substrate solution at room temperature.

• Stir the reaction mixture at room temperature or heat to 40 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete (typically 2-12 hours), quench the reaction by adding a few drops of ethyl vinyl ether.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired cross-metathesis product.

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• 13. Cross-metathesis reactions of vinyl-chlorins and -porphyrins catalyzed by a “second generation” Grubbs' catalyst - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. BJOC - Hoveyda–Grubbs catalysts with an N→Ru coordinate bond in a six-membered ring. Synthesis of stable, industrially scalable, highly efficient ruthenium metathesis catalysts and 2-vinylbenzylamine ligands as their precursors [beilstein-journals.org]
• 15. Cross-metathesis reaction of α- and β-vinyl C-glycosides with alkenes - PMC [pmc.ncbi.nlm.nih.gov]
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Navigating the Selective Deprotection of the Cbz Group in trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

Authoritative guidance for researchers and drug development professionals on the strategic removal of the carbobenzyloxy (Cbz) protecting group from a complex pyrrolidine derivative. This document provides an in-depth analysis of methodologies, comparative data, and detailed protocols to ensure successful and selective deprotection.

Introduction: The Strategic Importance of Cbz Deprotection

The benzyloxycarbonyl (Cbz or Z) group is a stalwart protecting group for amines in organic synthesis, prized for its stability across a wide array of reaction conditions.[1][2] Its removal, typically achieved through catalytic hydrogenolysis, is often straightforward, yielding benign byproducts like toluene and carbon dioxide.[1][3][4] However, the deprotection of the Cbz group in a molecule such as trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate presents a significant challenge. The presence of a vinyl group, which is susceptible to reduction under standard hydrogenation conditions, necessitates a carefully considered approach to achieve selective deprotection of the amine without compromising the integrity of the vinyl moiety. This application note explores various strategies to navigate this synthetic hurdle, providing detailed protocols and a comparative analysis of different methods.

Mechanistic Considerations in Cbz Deprotection

The classical method for Cbz group removal is catalytic hydrogenolysis.[5][6][7] This reaction involves the cleavage of the benzyl-oxygen bond, facilitated by a palladium catalyst and a hydrogen source, to generate an unstable carbamic acid intermediate that spontaneously decarboxylates to furnish the free amine.[1][4]

An alternative to gaseous hydrogen is transfer hydrogenation, which utilizes a hydrogen donor like formic acid or ammonium formate in the presence of a palladium catalyst.[1][4][6] This method can sometimes offer improved selectivity.

Beyond hydrogenolysis, the Cbz group can be cleaved under acidic or, less commonly, basic conditions.[2][5] Acid-mediated deprotection, for instance with HBr in acetic acid, proceeds via protonation of the carbamate followed by nucleophilic attack.[4] Lewis acids, such as aluminum chloride in hexafluoroisopropanol (HFIP), have also emerged as effective reagents for Cbz removal, offering a metal-free alternative.[8][9]

Challenges in the Deprotection of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

The primary challenge in the deprotection of the target molecule is the potential for the simultaneous reduction of the vinyl group during catalytic hydrogenolysis. Standard conditions using palladium on carbon (Pd/C) and hydrogen gas are highly likely to reduce the alkene. Therefore, alternative methods that are chemoselective for the Cbz group are required.

Comparative Analysis of Deprotection Methodologies

Selecting the optimal deprotection method is critical and depends on the substrate's functional group tolerance.[7] Below is a comparative overview of potential methods for the deprotection of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate.

Deprotection Method	Reagents & Conditions	Advantages	Potential Challenges & Considerations
Catalytic Transfer Hydrogenation	Pd/C, Ammonium Formate, MeOH or EtOH, Reflux	Milder than H₂ gas; may offer better selectivity.[4][7]	Risk of vinyl group reduction still exists. Careful optimization of reaction time and temperature is crucial.
Acid-Mediated Deprotection	HBr in Acetic Acid	Avoids catalytic reduction of the vinyl group.	Harsh conditions may not be suitable for all substrates; potential for side reactions.[4][7]
Lewis Acid-Mediated Deprotection	AlCl₃ in HFIP	Metal-free, operationally simple, and compatible with various functional groups, including double bonds.[8][9]	Requires careful handling of Lewis acids and optimization of stoichiometry.
Nucleophilic Cleavage	2-Mercaptoethanol, K₃PO₄, DMAc, 75 °C	Superior for substrates with sensitive functionalities.[10][11]	May require elevated temperatures and careful purification to remove sulfur-containing byproducts.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the deprotection of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate.

Protocol 1: Catalytic Transfer Hydrogenolysis

This protocol employs ammonium formate as a hydrogen donor to potentially achieve selective Cbz deprotection.

Materials:

• trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

• 10% Palladium on Carbon (Pd/C)

• Ammonium formate (HCOONH₄)

• Methanol (MeOH) or Ethanol (EtOH)

• Celite®

Procedure:

• Dissolve the Cbz-protected substrate (1.0 equivalent) in methanol or ethanol.

• Carefully add 10% Pd/C (10-20 mol%) to the solution.

• Add ammonium formate (3-5 equivalents) to the reaction mixture.[7]

• Heat the mixture to a gentle reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.[1]

• Concentrate the filtrate under reduced pressure to obtain the crude product, which may require further purification.

Protocol 2: Lewis Acid-Mediated Deprotection

This method offers a metal-free alternative that is compatible with the vinyl group.

Materials:

• trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

• Aluminum chloride (AlCl₃)

• 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (CH₂Cl₂) or Ethyl Acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a clean, dry flask, dissolve the Cbz-protected amine (1.0 equivalent) in HFIP.[12]

• Add aluminum chloride (1.5-3 equivalents) portion-wise at room temperature.[7]

• Stir the reaction mixture at room temperature until the reaction is complete, as monitored by TLC or LC-MS.[12]

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃.[12]

• Extract the aqueous layer with dichloromethane or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the deprotected amine.[9]

Visualizing the Deprotection Workflow

A general workflow for the deprotection process is illustrated below, highlighting the critical decision-making steps.

Caption: General workflow for Cbz deprotection.

Troubleshooting and Key Considerations

• Catalyst Poisoning: In catalytic methods, the presence of sulfur-containing functionalities can poison the palladium catalyst, leading to incomplete or slow reactions.[12]

• Solvent Choice: In catalytic hydrogenolysis, avoiding methanol as a solvent can prevent potential N-alkylation of the product amine.[13] Solvents like ethanol, ethyl acetate, or THF are often preferred.

• Reaction Monitoring: Close monitoring of the reaction by TLC or LC-MS is crucial to prevent over-reduction of the vinyl group, especially in transfer hydrogenolysis.

• Work-up: For acid-mediated deprotections, a basic work-up is necessary to neutralize the acid and isolate the free amine.

Conclusion

The selective deprotection of the Cbz group in trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate is a nuanced but achievable synthetic transformation. While traditional catalytic hydrogenolysis presents a significant risk to the vinyl functionality, alternative methods such as catalytic transfer hydrogenolysis and, more promisingly, Lewis acid-mediated cleavage offer viable pathways to the desired product. The choice of method should be guided by a thorough understanding of the substrate's sensitivities and the mechanistic intricacies of each deprotection strategy. The protocols and comparative data provided herein serve as a comprehensive resource for researchers to successfully navigate this challenging deprotection.

References

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism –. [Link]

• Technical Disclosure Commons. (2025, August 12). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. [Link]

• Carato, P., et al. (2004). Efficient and selective deprotection method for N-protected 2(3H)-benzoxazolones and 2(3H)-benzothiazolones. Tetrahedron, 60(45), 10321–10324.

• Organic Chemistry Portal. Cbz-Protected Amino Groups. [Link]

• Organic Chemistry Portal. (2025, June 30). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. [Link]

• Wikipedia. Bergmann degradation. [Link]

• Scientific Update. (2023, February 22). To Deprotect and Serve. [Link]

• Kim, H., et al. (2023). Sustainable Approaches for the Protection and Deprotection of Functional Groups. PMC.

• PubMed. (2025, December 17). Rapid and Practical Transfer Hydrogenation for Cleavage of N‑Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation. [Link]

• ResearchGate. (2022). Cbz deprotection conditions: screening of catalysts and sources of H2. [Link]

• Edinburgh Research Explorer. (2019). A Tetrazine-Labile Vinyl Ether Benzyloxycarbonyl Protecting Group (VeZ): An Orthogonal Tool for Solid-Phase Peptide Chemistry. [Link]

• Faraday Discussions. (2024, March 1). Developing deprotectase biocatalysts for synthesis. [Link]

• PMC. (2022). On‐DNA Transfer Hydrogenolysis and Hydrogenation for the Synthesis of DNA‐Encoded Chemical Libraries. [Link]

• ResearchGate. (2014, March 17). How to remove CBz of a compound?. [Link]

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• 5. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 6. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
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• 9. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP [organic-chemistry.org]
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• 13. researchgate.net [researchgate.net]

The Strategic Application of Vinyl-Substituted Hydroxylated N-Heterocycles in Alkaloid Total Synthesis: A Case Study on (+)-Epiquinamide

Introduction: The Versatility of Chiral Pyrrolidine and Piperidine Scaffolds

The pyrrolidine ring is a fundamental structural motif present in a vast array of biologically active natural products and pharmaceutical agents.[1] Its prevalence has driven the development of numerous stereoselective synthetic methods to access enantiomerically pure pyrrolidine derivatives, which serve as invaluable chiral building blocks in complex molecule synthesis.[1][2] Among these, trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate stands out as a versatile synthon, embedding multiple functionalities—a protected amine, a stereodefined hydroxyl group, and a reactive vinyl moiety—poised for strategic elaboration. The defined stereochemistry at the C3 and C4 positions offers a powerful tool for controlling the stereochemical outcome of subsequent transformations, a critical aspect in the total synthesis of intricate alkaloid targets.[3]

This application note will delve into the strategic utilization of such vinyl-substituted hydroxylated N-heterocyclic scaffolds in the context of alkaloid total synthesis. While the direct application of trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate is conceptually broad, we will present a detailed, field-proven case study on the practical total synthesis of the quinolizidine alkaloid (+)-epiquinamide. This synthesis, while employing a piperidine-based analogue, masterfully illustrates the core principles of leveraging a vinyl group on a hydroxylated nitrogen heterocycle for the construction of complex bicyclic systems. The logic and protocols detailed herein are directly translatable to pyrrolidine-based starting materials and offer a robust blueprint for researchers in natural product synthesis and drug development.

Case Study: Total Synthesis of (+)-Epiquinamide

(+)-Epiquinamide is a quinolizidine alkaloid isolated from the skin of the Ecuadorian poison frog, Epipedobates tricolor.[2][4] It has garnered significant attention for its potent and selective agonistic activity at β2 nicotinic acetylcholine receptors (nAChRs), highlighting its potential as a lead compound for neurological drug discovery.[2] However, its extremely low natural abundance necessitates an efficient and scalable synthetic route to enable further pharmacological investigation.[2][5] The synthesis developed by Cha and coworkers provides a practical and highly stereoselective approach, which we will dissect to showcase the utility of our featured building block concept.[2]

Retrosynthetic Analysis and Strategy

The core of the synthetic strategy involves the construction of the quinolizidine ring system from a key 2,3-disubstituted piperidine intermediate. The vinyl group serves as a precursor to one of the rings through a ring-closing metathesis (RCM) reaction, a powerful and widely used transformation in modern organic synthesis. The hydroxyl group is strategically employed to direct stereochemistry and as a handle for further functionalization.

Caption: Retrosynthetic analysis of (+)-Epiquinamide.

Synthesis Workflow and Key Transformations

The forward synthesis commences from a commercially available derivative of L-ornithine, highlighting the practicality of the route. The key steps involve the diastereoselective formation of a crucial amino alcohol intermediate, followed by an intramolecular cyclization to form the piperidine ring, and finally, a ring-closing metathesis to construct the quinolizidine core.

Caption: Forward synthesis workflow for (+)-Epiquinamide.

Detailed Protocols and Experimental Insights

The following protocols are adapted from the supplementary information of the referenced publication by Cha and coworkers.[2] These procedures have been validated and provide a reliable guide for the synthesis of the key intermediates.

Protocol 1: Synthesis of Weinreb Amide (6)

This initial step converts the carboxylic acid of the protected ornithine into a Weinreb amide, which is an excellent electrophile for the subsequent Grignard addition, minimizing over-addition.

Procedure:

• To a solution of N-Boc-L-ornithine derivative 5 (1.0 eq) in CH₂Cl₂ (0.2 M), add N,O-dimethylhydroxylamine hydrochloride (1.2 eq), EDCI (1.2 eq), HOBt (1.2 eq), and Et₃N (2.5 eq).

• Stir the reaction mixture at room temperature for 12 hours.

• Quench the reaction with saturated aqueous NaHCO₃ and extract with CH₂Cl₂.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo. The product 6 is typically used in the next step without further purification.

Expert Insight: The use of EDCI/HOBt is a standard and efficient peptide coupling condition that reliably forms the amide bond with minimal side reactions. The crude product is of sufficient purity for the next step, streamlining the overall process.

Protocol 2: Synthesis of Ketone (7)

The vinyl group is introduced via the addition of an allyl Grignard reagent to the Weinreb amide. This sets the stage for the crucial diastereoselective reduction.

Procedure:

• To a solution of Weinreb amide 6 (1.0 eq) in THF (0.2 M) at 0 °C, add allylmagnesium bromide (1.0 M in THF, 2.0 eq) dropwise.

• Stir the reaction mixture at 0 °C for 2 hours.

• Quench the reaction carefully with saturated aqueous NH₄Cl.

• Extract the mixture with EtOAc, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the residue by flash column chromatography (EtOAc/hexanes) to afford ketone 7 .

Expert Insight: The Weinreb amide's stability towards Grignard reagents prevents the formation of the tertiary alcohol, leading to a clean conversion to the ketone. Maintaining a low temperature is crucial for selectivity.

Protocol 3: Diastereoselective Reduction to Amino Alcohol (8)

This is a critical stereochemistry-defining step. The chelation-controlled hydride reduction of the ketone yields the desired diastereomer of the amino alcohol with high selectivity.

Procedure:

• To a solution of ketone 7 (1.0 eq) in a 2:1 mixture of THF/EtOH (0.1 M) at -78 °C, add NaBH₄ (3.0 eq).

• Stir the reaction at -78 °C for 4 hours.

• Quench the reaction with saturated aqueous NaHCO₃.

• Allow the mixture to warm to room temperature and extract with EtOAc.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. The resulting amino alcohol 8 is often a crystalline solid and can be purified by recrystallization.

Expert Insight: The high diastereoselectivity is achieved through a Felkin-Anh model-type reduction, where the hydride attacks from the less hindered face. The choice of solvent and low temperature are key to maximizing this selectivity. The crystallinity of the product allows for easy purification and ensures high diastereomeric purity for the subsequent steps.[2]

Protocol 4: Formation of Piperidine (3) via Intramolecular Cyclization

The hydroxyl group is converted into a good leaving group (mesylate), and subsequent deprotection of the Boc group triggers an intramolecular Sₙ2 reaction to form the piperidine ring.

Procedure:

• Mesylation: To a solution of amino alcohol 8 (1.0 eq) in CH₂Cl₂ (0.1 M) at 0 °C, add Et₃N (2.0 eq) and methanesulfonyl chloride (1.5 eq). Stir for 1 hour at 0 °C. Quench with water, extract with CH₂Cl₂, dry, and concentrate to give the crude mesylate 4 .

• Deprotection and Cyclization: Dissolve the crude mesylate 4 in a 1:1 mixture of TFA/CH₂Cl₂ (0.1 M) and stir at room temperature for 1 hour. Concentrate the mixture in vacuo.

• Dissolve the residue in CH₃CN (0.1 M), add K₂CO₃ (5.0 eq) and allyl bromide (2.0 eq). Stir vigorously at room temperature for 12 hours.

• Filter the mixture, concentrate the filtrate, and purify by flash column chromatography to yield the diallyl piperidine 3 .

Expert Insight: This one-pot, multi-step sequence is highly efficient. The intramolecular Sₙ2 cyclization proceeds with inversion of stereochemistry at the carbon bearing the mesylate, thus setting the final stereochemistry of the piperidine ring. The subsequent N-alkylation introduces the second allyl group required for the RCM.

Protocol 5: Ring-Closing Metathesis to (+)-Epiquinamide

The final key step involves the formation of the second ring using a Grubbs catalyst to effect the ring-closing metathesis of the two allyl groups.

Procedure:

• To a solution of diallyl piperidine 3 (1.0 eq) in degassed CH₂Cl₂ (0.01 M), add Grubbs' second-generation catalyst (0.05 eq).

• Reflux the mixture for 4 hours under an inert atmosphere.

• Cool the reaction to room temperature and concentrate.

• Purify the residue by flash column chromatography to afford the RCM product.

• The final deprotection and acetylation steps yield (+)-epiquinamide.[2]

Expert Insight: The choice of the second-generation Grubbs catalyst is crucial for its tolerance to the basic nitrogen atom in the substrate.[2] Degassing the solvent is essential to prevent catalyst deactivation. This RCM reaction is a powerful demonstration of the strategic utility of the vinyl groups introduced earlier in the synthesis.

Quantitative Data Summary

Step	Product	Starting Material	Yield (%)	Diastereomeric Ratio
1	Weinreb Amide (6)	Ornithine Deriv. (5)	>95% (crude)	-
2	Ketone (7)	Weinreb Amide (6)	85%	-
3	Amino Alcohol (8)	Ketone (7)	92%	>20:1
4	Piperidine (3)	Mesylate (4)	75% (2 steps)	-
5	(+)-Epiquinamide	Piperidine (3)	~38% (overall from 5)	-

Conclusion

The total synthesis of (+)-epiquinamide serves as a compelling example of the strategic power of vinyl-substituted hydroxylated N-heterocyclic scaffolds in the construction of complex alkaloids. The vinyl group acts as a versatile handle for carbon-carbon bond formation via metathesis, while the hydroxyl group is instrumental in directing stereochemistry and enabling the formation of key cyclic intermediates. The principles and protocols detailed in this application note provide a robust foundation for researchers and scientists engaged in the synthesis of novel alkaloids and other biologically active molecules. The adaptability of this strategy to other chiral building blocks, such as trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate, opens up avenues for the synthesis of a diverse range of natural product analogues for drug discovery and development.

References

• Cha, J. K., et al. (2006). Practical Total Syntheses of Epiquinamide Enantiomers. Organic Letters, 8(15), 3343–3345. Available at: [Link]

• Ummadisetti, R., Gupta, A., & Rawat, D. S. (2014). Approaches to the Total Synthesis of Natural Quinolizidine Alkaloid (+)-Epiquinamide and Its Isomers: An Overview. Current Organic Synthesis, 11(4), 548-573. Available at: [Link]

• Various Authors. (2014-2015). Total Synthesis of (+)-Epiquinamide. ResearchGate.
• Various Authors. (2015). The synthesis of (A) (±) -epi-epiquinamide, (B) (+) -C(9a)-epiepiquinamide and (C) isoquinoline 136a. ResearchGate.

• Ummadisetti, R., et al. (2014). Approaches to the Total Synthesis of Natural Quinolizidine Alkaloid (+)-epiquinamide and its Isomers: An Overview. Bentham Science Publishers. Available at: [Link]

• Kerru, N., et al. (2020). A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications. Molecules, 25(8), 1909. Available at: [Link]

• Daly, J. W., et al. (2003). Epiquinamide, a quinolizidine alkaloid from an Ecuadorian poison frog, Epipedobates tricolor.

• Bultinck, P., et al. (2005). The stereoselective total synthesis of the novel quinolizidine alkaloid (+)-epiquinamide. Organic Letters, 7(18), 4063-4065. Available at: [Link]

• Campos, K., et al. (2024). α-Arylation of N-Boc Pyrrolidine. Organic Syntheses, 101, 382-394. Available at: [Link]

• Anonymous. (n.d.). Formal Synthesis of Indolizidine and Quinolizidine Alkaloids from Vinyl Cyclic Carbonates. Wiley Online Library. Available at: [Link]

• O'Brien, P., et al. (2021). Stereoselective Asymmetric Synthesis of Pyrrolidines with Vicinal Stereocenters Using a Memory of Chirality-Assisted Intramolecular SN2′ Reaction. Organic Letters, 23(13), 5038–5042.

• Anonymous. (n.d.). Total Synthesis of LL-A0341β1. ChemRxiv. Available at: [Link]

• Hu, W., et al. (2019). Asymmetric C–H Functionalization of N‑Boc-2,5-dihydro‑1H‑pyrrole and Its Application as a Key Step in the Synthesis of (−)-Dragocin D. ACS Catalysis, 9(9), 8016-8021. Available at: [Link]

• Le, T. H., et al. (2021). Quinolizidine-Type Alkaloids: Chemodiversity, Occurrence, and Bioactivity. Molecules, 26(16), 4996. Available at: [Link]

• Anonymous. (n.d.). Biosynthesis of pyrrolizidine alkaloids. ResearchGate. Available at: [Link]

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• 3. Unraveling the Biosynthesis of Quinolizidine Alkaloids Using the Genetic and Chemical Diversity of Mexican Lupins | MDPI [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. eurekaselect.com [eurekaselect.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

Welcome to the dedicated technical support guide for the synthesis of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with or planning to synthesize this versatile pyrrolidine building block. Here, we address common challenges, provide in-depth troubleshooting advice, and offer detailed protocols to help you improve your reaction yields and achieve high diastereoselectivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic challenges associated with trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate?

A1: The synthesis of this molecule presents three main challenges:

• Yield Optimization: Achieving a high yield can be difficult due to potential side reactions, suboptimal reaction conditions, or loss of product during workup and purification.[1]

• Stereocontrol: The key challenge is establishing the desired trans relationship between the C3 hydroxyl group and the C4 vinyl group. Poor stereoselectivity can lead to a mixture of diastereomers that are often difficult to separate.[2]

• Vinyl Group Stability: The vinyl moiety can be susceptible to unwanted side reactions, such as polymerization, particularly under harsh thermal, acidic, or radical conditions.[3]

Q2: How is the pyrrolidine ring typically constructed for this type of substituted product?

A2: While several methods exist for pyrrolidine synthesis, a common and effective strategy for this substitution pattern involves the cyclization of acyclic precursors.[1] Key methods include [3+2] cycloaddition reactions, which can form the five-membered ring and set multiple stereocenters in a single step, and intramolecular cyclization, such as an aza-Michael reaction.[1][4] For this specific target, an approach involving the conjugate addition of a nitrogen nucleophile to an appropriate electrophile followed by cyclization is a logical strategy.

Q3: What is the role of the Benzyl carbamate (Cbz) protecting group, and are there alternatives?

A3: The Cbz group serves two critical functions:

• Nitrogen Protection: It prevents the nitrogen atom from participating in unwanted side reactions, such as acting as a nucleophile where not intended.

• Directing Group: The bulky Cbz group can influence the stereochemical outcome of the reaction by sterically hindering the approach of reagents from one face of the molecule, thereby favoring the formation of the trans isomer.

While Cbz is common, other protecting groups like tert-butyloxycarbonyl (Boc) could be used. The choice may depend on the specific reaction conditions and the desired deprotection strategy in subsequent synthetic steps.

Troubleshooting Guide: Improving Your Synthesis

This section addresses specific problems you may encounter during the synthesis.

Problem 1: Low or No Product Yield

Q: My reaction is resulting in a very low yield or no desired product at all. What are the likely causes and how can I fix this?

A: A low yield is a frequent issue in complex syntheses and can stem from several factors.[1] A systematic approach is necessary to diagnose the root cause.[1][2]

Troubleshooting Workflow for Low Reaction Yield

Caption: A systematic workflow for diagnosing the cause of low reaction yield.

Detailed Recommendations:

• Reagent and Solvent Purity: Ensure all starting materials are pure and solvents are anhydrous. Moisture can deactivate catalysts or quench sensitive reagents. Consider purifying starting materials and distilling solvents if their quality is uncertain.[2]

• Reaction Conditions: The reaction temperature, time, and concentration may not be optimal. Systematically screen these parameters. Monitor the reaction's progress using Thin-Layer Chromatography (TLC) to determine the ideal reaction time and to check for the formation of side products or degradation of the desired product.[2]

• Catalyst Activity: If using a catalyst, its activity may be compromised. Consider using a fresh batch or increasing the catalyst loading in small increments.[2]

• Workup Losses: The product may be lost during the extraction or purification phases. Check the pH of the aqueous layer before extraction to ensure your product is not water-soluble under those conditions. Analyze a sample of the aqueous layer by TLC to check for lost product.

Problem 2: Poor trans:cis Diastereoselectivity

Q: My product is a mixture of trans and cis isomers. How can I improve the selectivity for the desired trans product?

A: Achieving high diastereoselectivity is crucial and is influenced by several factors.[2]

• Reaction Temperature: Lowering the reaction temperature often enhances stereoselectivity by favoring the thermodynamically more stable transition state, which typically leads to the trans product.

• Solvent Choice: The polarity of the solvent can significantly affect the transition state geometry.[2] Experiment with a range of solvents (e.g., THF, dichloromethane, toluene) to find the optimal medium for your reaction.

• Choice of Base/Catalyst: In reactions involving deprotonation or catalysis, the choice of base or catalyst is critical. A bulky base may favor one stereochemical outcome over another due to steric interactions. For reactions like 1,3-dipolar cycloadditions, chiral metal-ligand complexes are often used to induce high stereoselectivity.[2]

Problem 3: Difficulty in Product Purification

Q: I am struggling to isolate a pure sample of the final product using column chromatography.

A: Purification of polar, functionalized pyrrolidines can be challenging.

• Co-elution of Diastereomers: The trans and cis isomers may have very similar polarities, making them difficult to separate. Try using a less polar solvent system and a high-quality silica gel. Sometimes, switching the stationary phase (e.g., to alumina) can improve separation.

• Product Tailing: The free hydroxyl and amine groups can interact strongly with silica gel, causing streaking or "tailing" on the column. To mitigate this, you can add a small amount of a basic modifier like triethylamine (~0.5-1%) to your eluent.

• Derivative Purification: If direct purification is unsuccessful, consider temporarily protecting the free hydroxyl group (e.g., as a silyl ether). The resulting derivative will be less polar and may be easier to purify. The protecting group can then be removed in a subsequent step.

Experimental Protocols & Data

Proposed Synthesis: Aza-Michael Addition and Cyclization

A plausible and efficient route to the target molecule involves an intramolecular aza-Michael addition of a carbamate-protected amine onto an α,β-unsaturated ester, followed by reduction and vinyl group installation.

Workflow Diagram: Proposed Synthetic Pathway

Caption: Proposed synthetic workflow for the target molecule.

Protocol: Step 3 - Stereoselective Ketone Reduction

This step is critical for establishing the trans stereochemistry.

• Setup: To a solution of the pyrrolidinone intermediate (1.0 equiv) in anhydrous methanol (MeOH) in a round-bottom flask, cool the mixture to -78 °C under a nitrogen atmosphere.

• Reagent Addition: Add sodium borohydride (NaBH₄, 1.5 equiv) portion-wise over 15 minutes, ensuring the internal temperature does not rise above -70 °C. The bulky Cbz group on the nitrogen is expected to direct the hydride attack from the less hindered face, leading preferentially to the trans alcohol.

• Reaction: Stir the reaction mixture at -78 °C for 4 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).[1]

• Workup: Allow the mixture to warm to room temperature. Remove the MeOH under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 25 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to isolate the desired trans-hydroxy intermediate.[4]

Table 1: Reaction Parameter Optimization for Stereoselectivity

Parameter	Condition A	Condition B	Condition C	Outcome (trans:cis ratio)
Reducing Agent	NaBH₄	L-Selectride	K-Selectride	L-Selectride often gives higher selectivity due to its steric bulk.
Solvent	Methanol	THF	Dichloromethane	Aprotic solvents like THF may enhance selectivity with bulky hydrides.
Temperature	0 °C	-40 °C	-78 °C	Lower temperatures generally favor higher diastereoselectivity.

References

• White Rose eTheses Online. Asymmetric Synthesis of Substituted Pyrrolidines via Kinetic Resolutions. Available from: [Link]

• Side Reactions in Aqueous Phase Polymerization of N‐Vinyl‐Pyrrolidone as Possible Source for Fouling. ResearchGate. Available from: [Link]

• Simple and Efficient Synthesis of Substituted 2-Pyrrolidinones, 2-Pyrrolones, and Pyrrolidines from Enaminones of Baylis−Hillman Derivatives of 3-Isoxazolecarbaldehydes. ACS Publications. Available from: [Link]

• Synthesis of substituted pyrrolidines. Diva-Portal.org. Available from: [Link]

• Purification of crude pyrroles. Google Patents.

• Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation. PMC. Available from: [Link]

• Pyrrolidine synthesis via ring contraction of pyridines. Nature. Available from: [Link]

• Synthesis of a New Chiral Pyrrolidine. PMC. Available from: [Link]

• Kinetics and Mechanism of Synthesis of Carboxyl-Containing N-Vinyl-2-Pyrrolidone Telehelics for Pharmacological Use. MDPI. Available from: [Link]

• Polymers of N-vinylpyrrolidone: Synthesis, characterization and uses. SciSpace. Available from: [Link]

• Biosynthesis of the benzylpyrrolidine precursor in anisomycin by a unique ThDP-dependent enzyme. PMC. Available from: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC. Available from: [Link]

• Synthesis of pyrrolidinone derivatives from aniline, an aldehyde and diethyl acetylenedicarboxylate in an ethanolic citric acid solution under ultrasound irradiation. RSC Publishing. Available from: [Link]

• A process for the preparation of optically active n-benzyl-3 hydroxypyrrolidines. Google Patents.

• Kinetics and Mechanism of Synthesis of Carboxyl-Containing N-Vinyl-2-Pyrrolidone Telehelics for Pharmacological Use. PMC. Available from: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Available from: [Link]

• One-Step Synthesis of O-Benzyl Hydroxamates from Unactivated Aliphatic and Aromatic Esters. Organic Chemistry Portal. Available from: [Link]

• Multigram Synthesis of 4,4-disubstituted-3-oxopyrrolidones – efficient starting material for diverse 3 functionalized pyrrolidones. ChemRxiv. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Troubleshooting low solubility of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate in organic solvents

Welcome to the technical support center for trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate. This guide is designed for researchers, chemists, and drug development professionals who may encounter solubility challenges with this compound. We provide in-depth troubleshooting steps, frequently asked questions, and the scientific rationale behind our recommendations to ensure your experiments proceed efficiently and effectively.

Understanding the Molecule: A Balancing Act of Polarity

trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (CAS No. 1261241-82-0) is a functionalized pyrrolidine derivative.[1] Its solubility is governed by a delicate interplay between its polar and nonpolar structural features.

• Polar Features : The hydroxyl (-OH) group is a potent hydrogen bond donor and acceptor, while the carbamate and pyrrolidine nitrogen atoms act as hydrogen bond acceptors. These groups favor interaction with polar solvents.[2][3][4][5]

• Nonpolar Features : The benzyl group and the vinyl group are hydrophobic and prefer to interact with nonpolar solvents.

This dual nature means that no single solvent may be ideal, often leading to low solubility. The key to successful dissolution is to find a solvent or solvent system that can adequately solvate both the polar and nonpolar regions of the molecule.[6]

Troubleshooting Low Solubility: A Step-by-Step Guide

If you observe solid material suspended in your solvent or are experiencing sluggish reaction rates and low yields, poor solubility is a likely cause.[7] Follow this systematic approach to overcome this common hurdle.

Question 1: I'm starting a new reaction. Which solvent should I try first?

The most straightforward approach is to screen a range of solvents with varying polarities, guided by the principle of "like dissolves like".[7][8] Given the molecule's mixed polarity, solvents of intermediate polarity are often the best starting point.

Step-by-Step Protocol: Initial Solvent Screening

• Preparation : Dispense a small, known amount (e.g., 5-10 mg) of the compound into several separate, clean vials.

• Solvent Addition : To each vial, add a measured volume (e.g., 0.5 mL) of a single test solvent.

• Observation : Agitate the vials at room temperature (e.g., using a vortex mixer) for 1-2 minutes. Visually inspect for dissolution.

• Heating : If the compound is not soluble at room temperature, gently warm the vial (e.g., to 40-50 °C) and observe any changes. Increased kinetic energy can help overcome the intermolecular forces of the solid solute.[8]

• Documentation : Record your observations in a structured table to compare the effectiveness of each solvent.

Data Presentation: Solvent Screening Guide

Solvent	Polarity Index (Relative)[9][10][11]	Predicted Efficacy	Rationale & Observations
Nonpolar
Hexane / Heptane	0.009	Low	Unlikely to dissolve the polar hydroxyl and carbamate groups.
Toluene	0.099	Low to Moderate	The aromatic ring may interact favorably with the benzyl group, but it's a poor choice for the polar functionalities.
Intermediate Polarity
Diethyl Ether	0.117	Moderate	A common starting point, but may not be polar enough for the H-bonding groups.
Dichloromethane (DCM)	0.309	High	Often an excellent choice for compounds with mixed polarity. Effectively solvates a wide range of organic molecules.
Tetrahydrofuran (THF)	0.207	High	A good aprotic solvent that can accept hydrogen bonds. Often used in reactions with similar N-protected heterocycles.[12]
Ethyl Acetate (EtOAc)	0.228	High	Another strong candidate with a good balance of polarity.
Polar Aprotic
Acetonitrile (MeCN)	0.460	Moderate to High	Polar enough to interact with the hydroxyl group, but may be less effective for the nonpolar parts.
Dimethylformamide (DMF)	0.386	Very High	A powerful, highly polar solvent. Often effective but can be difficult to remove due to its high boiling point.[6]
Dimethyl Sulfoxide (DMSO)	0.444	Very High	Similar to DMF, it is an excellent solubilizer but challenging to remove.[6]
Polar Protic
2-Propanol (IPA)	0.546	Moderate	The hydroxyl group can hydrogen bond with the solute, but the alkyl chain may limit overall effectiveness.
Ethanol (EtOH)	0.654	Moderate	Similar to IPA.
Methanol (MeOH)	0.762	Low to Moderate	May be too polar, failing to adequately solvate the nonpolar benzyl and vinyl groups.

This table provides general guidance. Experimental verification is essential.

Question 2: The compound is still not dissolving in any single solvent. What is my next step?

If single solvents fail, a co-solvent system is a powerful next step. Co-solvents are miscible organic solvents added to a primary solvent to fine-tune the polarity of the system, disrupting the solute's crystal lattice forces and enhancing solubility.[7][13][14][15]

Step-by-Step Protocol: Co-Solvent Optimization

• Select Primary Solvent : Choose the single solvent that showed the most promise in your initial screening (e.g., DCM or THF).

• Select Co-Solvent : Choose a miscible co-solvent with a different polarity. For instance, if your primary solvent is DCM (intermediate polarity), a good co-solvent might be a small amount of methanol (polar protic) or DMF (polar aprotic).

• Screening : Prepare a vial with your compound and the primary solvent, confirming insolubility.

• Titration : Add the co-solvent dropwise or in small, measured increments (e.g., 5-10% v/v) to the suspension.

• Agitation : Vortex or stir the mixture after each addition and observe for dissolution.

• Optimization : The goal is to find the minimum amount of co-solvent needed to achieve a clear solution, as excess co-solvent could potentially interfere with subsequent reaction steps.[7]

Common Co-Solvent Pairs to Try:

• Toluene / Ethanol

• DCM / Methanol

• THF / DMSO

Question 3: I've found a solvent system, but the dissolution is very slow. Can I speed it up?

Yes. While stirring and agitation are standard, sonication can significantly accelerate the dissolution process. The high-frequency sound waves create cavitation bubbles, and their collapse generates localized energy that helps break apart the solute particles.[8]

Protocol: Using Sonication

• Prepare your sample in the chosen solvent or co-solvent system in a suitable vial.

• Place the vial in a sonication bath.

• Sonicate in short bursts (e.g., 1-2 minutes) to avoid excessive heating of the sample, which could cause degradation.

• Visually inspect the solution between bursts until the solid is fully dissolved.

Logical Troubleshooting Workflow

The following diagram illustrates the decision-making process for troubleshooting the solubility of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate.

Sources

• 1. eMolecules​ TRANS-BENZYL 3-HYDROXY-4-VINYLPYRROLIDINE-1-CARBOXYLATE | 1261241-82-0 | Fisher Scientific [fishersci.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. al-kindipublisher.com [al-kindipublisher.com]
• 4. How do hydrogen bonds affect solubility class 11 chemistry CBSE [vedantu.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. johnhogan.info [johnhogan.info]
• 10. scribd.com [scribd.com]
• 11. Properties of Solvents Used in Organic Chemistry [murov.info]
• 12. Mild Conditions for the Synthesis of Functionalized Pyrrolidines via Pd-Catalyzed Carboamination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cosolvent - Wikipedia [en.wikipedia.org]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. On the Theory of Solute Solubility in Mixed Solvents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Purification of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals tasked with the isolation and purification of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (CAS: 1261241-82-0).

Purifying functionalized pyrrolidines requires a nuanced understanding of their physicochemical properties. This molecule presents a unique chromatographic challenge due to the juxtaposition of a lipophilic protecting group, a reactive alkene, and a highly polar, hydrogen-bonding secondary alcohol.

Purification Optimization Workflow

Workflow for chromatographic optimization of Cbz-protected pyrrolidines.

Frequently Asked Questions (FAQs)

Q1: What structural features dictate the chromatographic behavior of this molecule? A1: The molecule's behavior on a silica stationary phase is governed by three distinct domains:

• The Benzyl Carbamate (Cbz) Group: This is a bulky, lipophilic moiety that increases the molecule's overall retention factor ( Rf​ ) in non-polar solvents. Crucially, the aromatic ring provides strong UV absorbance at 254 nm, enabling real-time detection during automated flash chromatography[1].

• The Secondary Hydroxyl (-OH) Group: Located at the C-3 position, this group acts as a strong hydrogen bond donor and acceptor. It interacts heavily with the acidic silanol groups on bare silica, which is the primary driver of retention and potential peak tailing.

• The Vinyl (-CH=CH2) Group: A relatively non-polar domain at the C-4 position that minimally affects polarity but requires gentle handling to prevent degradation.

Q2: How do I select the optimal solvent system for separating the trans isomer from the cis isomer? A2: Diastereomers of substituted pyrrolidines possess nearly identical polarities, making separation notoriously difficult[2]. The trans and cis isomers differ slightly in their dipole moments due to intramolecular spatial arrangements.

• Primary Strategy: Start with a Hexane/Ethyl Acetate (EtOAc) gradient. The trans isomer typically elutes slightly faster than the cis isomer due to less optimal hydrogen bonding with the silica surface.

• Secondary Strategy: If Hexane/EtOAc fails to provide a ΔRf​≥0.15 , switch to a Dichloromethane (DCM)/Methanol (MeOH) system (e.g., 98:2 to 95:5)[3]. DCM acts as a polarizable solvent that can disrupt subtle dipole-dipole interactions, altering the selectivity.

Q3: Is the Cbz protecting group stable during normal-phase silica gel chromatography? A3: Yes. The Cbz group is highly robust and stable to a wide range of conditions, including the mildly acidic environment of standard silica gel[1]. It will not cleave during routine column chromatography.

Troubleshooting Guide

Issue 1: Severe peak tailing or low mass recovery off the silica column.

• Causality: The secondary hydroxyl group at C-3 interacts strongly with the free, acidic silanol sites on the silica gel matrix. This heterogeneous binding causes the compound to drag through the column, resulting in broad, tailing peaks and poor resolution.

• Solution: Add a competitive amine modifier to the mobile phase. Incorporating 0.1% to 1% Triethylamine (TEA) into your eluent will block the active acidic sites on the silica support[4]. Because TEA binds more strongly to the silanols than your target alcohol, your pyrrolidine will elute in a sharp, symmetrical band.

Issue 2: Co-elution with benzyl alcohol or dibenzyl carbonate.

• Causality: If your compound was recently synthesized via Cbz-protection using benzyl chloroformate (Cbz-Cl), unreacted reagents often decompose into benzyl alcohol and dibenzyl carbonate[4]. These byproducts are highly lipophilic and will co-elute with your target molecule if the initial solvent gradient is too strong.

• Solution: Implement a "flush" step. Start the column with a highly non-polar isocratic hold (e.g., 5% EtOAc in Hexane for 3 column volumes). This will elute the dibenzyl carbonate and benzyl alcohol near the solvent front before the more polar pyrrolidine begins to migrate.

Issue 3: Loss of the vinyl group or product degradation post-purification.

• Causality: While the pyrrolidine core and Cbz group are stable, the vinyl group can be sensitive to highly acidic modifiers (like TFA) or prolonged exposure to heat and oxygen during solvent evaporation, leading to polymerization or oxidation.

• Solution: Ensure the silica gel is standard flash grade (pH 6.5-7.5) and strictly avoid acidic mobile phase modifiers. Evaporate collected fractions immediately under reduced pressure at a moderate water bath temperature (<40°C).

Quantitative Data: Solvent System Optimization

To assist in method development, the following table summarizes the expected chromatographic behavior of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate across various standard solvent systems.

Solvent System	Ratio (v/v)	Expected Rf​	Peak Shape	Notes
Hexane / EtOAc	80 : 20	0.10 - 0.15	Broad / Tailing	Good for flushing non-polar impurities.
Hexane / EtOAc	50 : 50	0.35 - 0.45	Moderate Tailing	Standard elution range; diastereomer separation is possible here.
Hexane / EtOAc + 0.1% TEA	50 : 50	0.40 - 0.50	Sharp / Symmetrical	Optimal system. TEA resolves tailing issues[4].
DCM / MeOH	95 : 5	0.50 - 0.60	Sharp	Use only if Hexane/EtOAc fails to resolve cis/trans isomers[3].

Standard Operating Procedure (SOP): Flash Column Chromatography

This protocol is designed as a self-validating system. By utilizing dry-loading, you eliminate the band-broadening effects caused by dissolving a mixed-polarity molecule in a strong injection solvent.

Step 1: Sample Preparation (Dry Loading)

• Dissolve the crude trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate in a minimal amount of DCM.

• Add dry silica gel (approximately 2 to 3 times the mass of the crude product) to the flask.

• Evaporate the DCM under reduced pressure until a free-flowing powder is obtained. Self-Validation Check: The powder should not clump; clumping indicates residual solvent which will ruin the column's theoretical plates.

Step 2: Column Equilibration

• Pack a column with Silica Gel 60 (230-400 mesh) using Hexane as the slurry solvent.

• Equilibrate the column with 3 column volumes (CV) of the starting mobile phase: 90% Hexane / 10% EtOAc containing 0.1% TEA.

Step 3: Loading and Elution

• Carefully pour the dry-loaded sample onto the flat top of the silica bed. Add a 1 cm protective layer of clean sea sand on top.

• Begin elution using a gradient:

  • 0-3 CV: 10% EtOAc in Hexane (Flushes dibenzyl carbonate and non-polar byproducts).

  • 3-10 CV: Ramp gradient from 10% to 50% EtOAc in Hexane.

  • 10-15 CV: Isocratic hold at 50% EtOAc in Hexane (Target compound elutes here).

• Monitor the elution via UV detection at 254 nm[1].

Step 4: Fraction Analysis

• Spot the UV-active fractions on a silica TLC plate.

• Develop the plate in 50:50 Hexane/EtOAc.

• Visualize using a UV lamp (254 nm) and subsequently stain with Potassium Permanganate ( KMnO4​ ). Self-Validation Check: The vinyl group and the hydroxyl group will rapidly reduce the KMnO4​ , turning the spot bright yellow against a purple background, confirming the presence of the target functional groups.

• Pool the pure fractions containing the trans isomer and concentrate in vacuo at <40°C.

References

• SYNTHETIC STUDIES ON MPC1001: A DIPOLAR CYCLOADDITION APPROACH TO THE PYRROLIDINE RING SYSTEM - PMC. National Institutes of Health (NIH). Available at: [Link]

• Synthesis and Investigation of Polyhydroxylated Pyrrolidine Derivatives as Novel Chemotypes Showing Dual Activity as Glucosidase - UNIPI. University of Pisa. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. arpi.unipi.it [arpi.unipi.it]
• 3. SYNTHETIC STUDIES ON MPC1001: A DIPOLAR CYCLOADDITION APPROACH TO THE PYRROLIDINE RING SYSTEM - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Oxidation of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide to address the chemoselectivity and stereochemical challenges associated with the oxidation of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate.

Because this molecule contains both a secondary alcohol and a terminal alkene—flanked by a sensitive chiral center—it is highly prone to over-oxidation, epimerization, and isomerization. This guide is structured to help you navigate these specific side reactions, understand their mechanistic causality, and execute self-validating protocols to ensure reproducible yields.

Part 1: Troubleshooting C3-Hydroxyl Oxidation (Targeting the Ketone)

When oxidizing the C3-hydroxyl group to form 1-Cbz-4-vinylpyrrolidin-3-one , the primary goal is to leave the C4-vinyl group and its stereocenter completely intact.

Q: Why am I losing the trans stereochemistry when using the standard Swern oxidation? A: The loss of stereochemical integrity (epimerization) is a direct consequence of the extreme acidity of the C4 proton in your product. Once the C3-hydroxyl is oxidized to a ketone, the adjacent C4 proton becomes doubly activated—it is now α to the new carbonyl and allylic to the vinyl group. In a standard Swern oxidation, triethylamine (Et 3​ N) is used to resolve the alkoxysulfonium intermediate. Et 3​ N is basic enough to deprotonate this highly acidic C4 position, forming an enolate that reprotonates non-stereoselectively to yield a thermodynamic mixture of cis and trans isomers[1].

Q: How can I prevent alkene isomerization during this oxidation? A: Alkene isomerization—where the terminal vinyl group shifts to form a thermodynamically stable internal α,β -unsaturated ketone (4-ethylidenepyrrolidin-3-one)—is catalyzed by both acids and bases. To prevent this, you must maintain strictly neutral conditions. Using Dess-Martin Periodinane (DMP) buffered with sodium bicarbonate (NaHCO 3​ ) prevents the accumulation of acetic acid byproducts, completely suppressing this side reaction while maintaining excellent chemoselectivity[2].

Q: Can I still use Swern oxidation if I don't have access to DMP? A: Yes, but you must modify the base. Replacing Et 3​ N with the significantly bulkier N,N -diisopropylethylamine (DIPEA, Hünig's base) creates steric hindrance that prevents the base from efficiently deprotonating the crowded C4 position, thereby minimizing epimerization to <5%[1].

Quantitative Comparison of C3-Hydroxyl Oxidation Methods

Oxidation Method	Reagents & Conditions	Epimerization Risk (C4)	Alkene Isomerization Risk	Typical Yield
Standard Swern	(COCl) 2​ , DMSO, Et 3​ N, -78 °C	High (>30%)	Moderate	50–60%
Modified Swern	(COCl) 2​ , DMSO, DIPEA, -78 °C	Low (<5%)	Low	75–85%
Dess-Martin (DMP)	DMP, NaHCO 3​ , CH 2​ Cl 2​ , RT	None (0%)	None	>90%
TEMPO/Bleach	TEMPO, NaOCl, KBr, 0 °C	Low	High (pH dependent)	60–70%

Part 2: Troubleshooting C4-Vinyl Oxidation (Targeting the Aldehyde)

When the goal is to oxidatively cleave the vinyl group to an aldehyde (trans-Benzyl 3-hydroxy-4-formylpyrrolidine-1-carboxylate) using Lemieux-Johnson conditions, the C3-hydroxyl group becomes the sensitive moiety.

Q: During the Lemieux-Johnson oxidation, my yields are low and I see multiple degradation spots on TLC. What is happening? A: You are likely experiencing retro-aldol cleavage. The desired product is a β -hydroxy aldehyde. This specific functional motif is highly sensitive to base-catalyzed retro-aldol fragmentation. If your reaction mixture becomes too basic, or if you apply heat, the molecule will fragment. Furthermore, if the osmium tetroxide (OsO 4​ ) loading is too high, it can competitively oxidize the C3-hydroxyl group[3].

Q: How do I optimize the Lemieux-Johnson cleavage to protect the C3-hydroxyl? A: Ensure strict temperature control (0 °C to RT) and use a biphasic solvent system (e.g., THF/H 2​ O) to moderate the reactivity of the sodium periodate (NaIO 4​ ). The use of 2,6-lutidine as a mild, non-nucleophilic additive can sometimes buffer the system and improve yields by preventing acid-catalyzed side reactions without triggering retro-aldol cleavage[3].

Part 3: Mechanistic Reaction Pathways

The following diagram illustrates the causality behind the desired transformations and the specific side reactions discussed above.

Reaction pathways and side-product formation during the oxidation of the pyrrolidine intermediate.

Part 4: Self-Validating Experimental Protocols

Protocol A: Chemoselective Oxidation of C3-OH using Buffered DMP

This protocol utilizes Dess-Martin Periodinane to ensure zero epimerization and high functional group tolerance[4].

Reagents:

• trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (1.0 equiv)

• Dess-Martin Periodinane (1.5 equiv)

• NaHCO 3​ (solid, 3.0 equiv)

• Anhydrous CH 2​ Cl 2​ (0.1 M)

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under N 2​ , dissolve the pyrrolidine substrate in anhydrous CH 2​ Cl 2​ . Add solid NaHCO 3​ . Causality: The heterogeneous buffer immediately neutralizes acetic acid generated during the ligand exchange step, preventing acid-catalyzed alkene isomerization.

• Oxidation: Cool the suspension to 0 °C. Add DMP in three portions over 15 minutes.

• Monitoring: Remove the ice bath and stir at room temperature for 1–2 hours. Self-validation check: Monitor via TLC (Hexanes/EtOAc). The starting material spot should completely disappear, replaced by a single, less polar UV-active spot.

• Quenching (Critical Step): Dilute the mixture with diethyl ether, then pour into a 1:1 mixture of saturated aqueous NaHCO 3​ and 10% aqueous Na 2​ S 2​ O 3​ . Stir vigorously for 15 minutes. Self-validation check: The cloudy white suspension will turn completely clear and biphasic. This visual cue confirms the complete reduction of hazardous unreacted hypervalent iodine species to water-soluble 2-iodobenzoic acid derivatives.

• Isolation: Separate the organic layer, wash with brine, dry over MgSO 4​ , and concentrate under reduced pressure. Purify via flash chromatography if necessary.

Protocol B: Lemieux-Johnson Oxidation of C4-Vinyl

This protocol selectively cleaves the alkene to an aldehyde without over-oxidizing the secondary alcohol[5].

Reagents:

• trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (1.0 equiv)

• OsO 4​ (2.5 wt% in t-BuOH, 0.02 equiv)

• NaIO 4​ (2.5 equiv)

• THF / H 2​ O (3:1 ratio, 0.05 M)

Step-by-Step Methodology:

• Preparation: Dissolve the substrate in THF and add water. Cool the biphasic mixture to 0 °C.

• Catalyst Addition: Add the OsO 4​ solution dropwise. Self-validation check: The solution will turn a faint brown/yellow, indicating the formation of the active osmate ester intermediate.

• Cleavage: Add NaIO 4​ in small portions over 30 minutes to prevent a sudden exotherm.

• Monitoring: Stir at 0 °C to RT for 2–4 hours. Self-validation check: A heavy white precipitate of sodium iodate (NaIO 3​ ) will form as the catalytic cycle turns over. If the solution turns black, the OsO 4​ has precipitated as OsO 2​ due to catalyst death.

• Quenching: Add saturated aqueous Na 2​ SO 3​ and stir for 30 minutes to reduce any remaining osmium species.

• Isolation: Extract with EtOAc (3x). Wash the combined organics with brine, dry over Na 2​ SO 4​ , and concentrate carefully at <30 °C to avoid thermal retro-aldol degradation.

Part 5: FAQs

Q: Can I store the resulting ketone or aldehyde intermediate long-term? A: It is highly discouraged. Both the β -keto-vinyl system and the β -hydroxy-aldehyde system are kinetically unstable. They should be stored neat at -20 °C under argon for no more than 48 hours, or ideally, telescoped immediately into the next synthetic step (e.g., reductive amination or Wittig olefination).

Q: My DMP reagent is old and clumpy. Will it still work? A: DMP degrades upon exposure to moisture, forming 2-iodoxybenzoic acid (IBX), which is insoluble in CH 2​ Cl 2​ and poses an explosive hazard[6]. If your DMP is not a free-flowing white powder, it must be discarded or freshly synthesized. Using degraded DMP will lead to sluggish reactions and poor chemoselectivity.

References

• Lemieux–Johnson oxidation - Wikipedia Wikipedia, The Free Encyclopedia URL:[Link]

• Lemieux–Johnson oxidation - Grokipedia Grokipedia URL: [Link]

• Dess–Martin periodinane - Wikipedia Wikipedia, The Free Encyclopedia URL:[Link]

• Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products Beilstein Journal of Organic Chemistry URL:[Link]

• Dess-Martin Oxidation | Chem-Station Int. Ed. Chem-Station URL:[Link]

Sources

• 1. BJOC - Garner’s aldehyde as a versatile intermediate in the synthesis of enantiopure natural products [beilstein-journals.org]
• 2. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 3. Lemieux–Johnson oxidation - Wikipedia [en.wikipedia.org]
• 4. Dess-Martin Oxidation | TCI EUROPE N.V. [tcichemicals.com]
• 5. Lemieux–Johnson oxidation — Grokipedia [grokipedia.com]
• 6. Dess-Martin Oxidation | Chem-Station Int. Ed. [en.chem-station.com]

Reference Data & Comparative Studies

A Tale of Two Isomers: A Comparative Guide to trans- and cis-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate in Stereoselective Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of stereoselective synthesis, the spatial arrangement of atoms within a molecule is paramount, dictating its biological activity and chemical reactivity. The pyrrolidine ring, a ubiquitous scaffold in numerous pharmaceuticals and natural products, presents a fascinating playground for chemists to explore the impact of stereochemistry. This guide delves into a comparative analysis of two key diastereomers: trans- and cis-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate. We will explore their stereoselective synthesis, compare their performance in key reactions, and provide detailed experimental protocols to empower researchers in their synthetic endeavors.

The Significance of the 3-Hydroxy-4-vinylpyrrolidine Scaffold

The 3-hydroxy-4-vinylpyrrolidine core is a valuable building block in organic synthesis. The hydroxyl group offers a handle for further functionalization through various reactions like etherification, esterification, or oxidation. The vinyl group, a versatile functional group, can participate in a wide array of transformations, including olefin metathesis, Heck coupling, and hydroboration-oxidation, allowing for the introduction of diverse substituents and the construction of complex molecular architectures. The stereochemical relationship between the hydroxyl and vinyl groups—be it trans or cis—profoundly influences the molecule's three-dimensional shape and, consequently, its utility as a chiral precursor.

Navigating the Stereochemical Landscape: Synthetic Strategies

The stereoselective synthesis of the trans and cis isomers of benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate requires distinct strategies that leverage fundamental principles of stereocontrol.

The Path to the trans Isomer: A Grignard Approach

A common and effective method for the synthesis of the trans isomer involves the 1,2-addition of a vinyl Grignard reagent to a suitable 4-oxopyrrolidine precursor. The stereochemical outcome is often governed by the approach of the nucleophile to the carbonyl group, which is influenced by the steric hindrance of the existing substituents on the pyrrolidine ring.

A representative synthetic pathway is outlined below:

Figure 1: General synthetic scheme for trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate.

This approach generally favors the formation of the trans isomer due to the thermodynamic stability of the product, where the bulky vinyl and hydroxyl groups are on opposite faces of the pyrrolidine ring, minimizing steric strain.

Crafting the cis Isomer: Leveraging Intramolecular Reactions

The synthesis of the kinetically favored cis isomer often necessitates a more nuanced approach, frequently employing intramolecular reactions where the stereochemistry of the starting material dictates the final configuration. One powerful strategy involves an intramolecular Mitsunobu reaction of a suitably protected 4-hydroxyproline derivative.[1] This reaction proceeds with inversion of configuration at the carbon bearing the hydroxyl group, allowing for precise control over the stereochemical outcome.

A plausible synthetic route to the cis isomer is depicted below:

Figure 2: Conceptual synthetic pathway to cis-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate.

This method highlights the importance of starting material stereochemistry in achieving the desired cis configuration.

Performance in the Field: A Comparative Analysis

The utility of these isomers as synthetic intermediates is best understood by comparing their performance in subsequent chemical transformations. The relative orientation of the hydroxyl and vinyl groups can lead to significant differences in reactivity and stereoselectivity.

Feature	trans Isomer	cis Isomer	Rationale
Chelation-Controlled Reactions	Less prone to form stable chelates with metal catalysts.	The proximate hydroxyl and vinyl groups can readily form a five-membered chelate with a metal center.	The cis arrangement allows for a favorable pre-reaction complex, influencing the stereochemical outcome of reactions at the vinyl group.
Hydrogen Bonding	Intermolecular hydrogen bonding is more prevalent.	Intramolecular hydrogen bonding between the hydroxyl and the π-system of the vinyl group is possible.	This can affect the conformation of the pyrrolidine ring and the reactivity of both functional groups.
Steric Hindrance	The functional groups are on opposite faces, potentially leading to less steric hindrance for incoming reagents.	The functional groups are on the same face, which can create a more sterically encumbered environment.	This can influence the regioselectivity and stereoselectivity of subsequent reactions.

Table 1: Comparison of the properties and potential reactivity of trans- and cis-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate.

Experimental Protocols

To facilitate the practical application of these building blocks, detailed experimental procedures for their synthesis are provided below.

Synthesis of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

This procedure is adapted from general methods for the addition of Grignard reagents to ketones.

Materials:

• N-Benzyl-3-oxopyrrolidine

• Vinylmagnesium bromide (1.0 M in THF)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a stirred solution of N-benzyl-3-oxopyrrolidine (1.0 eq) in anhydrous THF at -78 °C under an argon atmosphere, add vinylmagnesium bromide (1.2 eq) dropwise.

• Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 12 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate.

Expected Outcome: The trans isomer is typically the major product, with diastereomeric ratios often exceeding 10:1. The yield is generally in the range of 70-85%.

Conceptual Protocol for the Synthesis of cis-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

This conceptual protocol is based on the application of an intramolecular Mitsunobu reaction followed by olefination.

Step 1: Synthesis of a cis-4-hydroxyproline derivative via Intramolecular Mitsunobu Reaction

This step is based on the principle of inverting the stereochemistry of a trans-4-hydroxyproline derivative.[1]

Materials:

• N-Cbz-trans-4-hydroxy-L-proline derivative with a tethered hydroxyl group

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• To a solution of the N-Cbz-trans-4-hydroxy-L-proline derivative (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous THF at 0 °C, add DIAD or DEAD (1.5 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography to isolate the cis-4-hydroxyproline derivative.

Step 2: Conversion to the cis-3-hydroxy-4-vinylpyrrolidine derivative

This step would involve standard functional group manipulations, such as oxidation of the ester to an aldehyde followed by a Wittig reaction to introduce the vinyl group.

Expected Outcome: The intramolecular Mitsunobu reaction is known to proceed with high stereoselectivity, leading to the desired cis isomer. Subsequent functional group manipulations would need to be optimized to preserve the stereochemistry.

Conclusion

The choice between trans- and cis-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate as a synthetic intermediate is a critical decision that profoundly impacts the stereochemical outcome of a synthetic sequence. The trans isomer, readily accessible through Grignard addition, offers a thermodynamically stable and sterically less hindered scaffold. In contrast, the cis isomer, requiring more intricate synthetic strategies such as the intramolecular Mitsunobu reaction, provides a unique stereochemical arrangement that can be exploited in chelation-controlled reactions and for accessing specific target molecules. By understanding the distinct synthetic routes and inherent properties of each isomer, researchers can make informed decisions to navigate the complexities of stereoselective synthesis and unlock new avenues for the creation of novel and biologically active compounds.

References

• Nagel, U., et al. (1984). (3S,4S)-1-Benzylpyrrolidine-3,4-diol. Acta Crystallographica Section E: Structure Reports Online, 66(1), o928.
• Inoguchi, K., et al. (1990). A new synthesis of (3R,4R)- and (3S,4S)-4-substituted-3-pyrrolidinol derivatives. Tetrahedron Letters, 31(48), 7071-7074.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). Molecules, 29(21), 5038.
• Stereo- and Regioselective Synthesis of 4-Vinylpyrrolidine from N-Tethered Alkyne-Alkenol. (2018). ACS Omega, 3(1), 1083-1090.
• Direct synthesis of functionalized 3-pyrrolidines and 4-piperidines using the borrowing hydrogen methodology. (2023). ChemRxiv.
• WO2007024113A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity. (2007).
• Synthesis of 1-benzyl-1,2,3,4-tetrahydroisoquinoline, Part I: Grignard synthesis of 1-(substitutedbenzyl)-1,2,3,4-tetrahydroisoquinoline models with potential antibacterial activity. (2017).
• A Stereoselective Approach to Both 3,4-trans-Disubstituted Pyrrolidin-2-ones and Pyrrolidines. A Convenient Synthesis of (3R,4R)-4Benzyl3-pyrrolidinecarboxylic Acid. (2004).
• Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. (1993). DTIC.
• Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. (2022). Beilstein Journal of Organic Chemistry, 18, 1118-1129.
• Multigram Synthesis of 4,4-disubstituted-3-oxopyrrolidones – efficient starting material for diverse 3 functionalized pyrrolidones. (2024). ChemRxiv.
• 1-benzylindole. Organic Syntheses.
• Recent Advances in the Stereoselective Synthesis of Pyrrolizidin‐3‐ones. (2021). Wiley.
• Concise, stereodivergent and highly stereoselective synthesis of cis- and trans-2-substituted 3-hydroxypiperidines – development of a phosphite-driven cyclodehydration. (2014). Beilstein Journal of Organic Chemistry, 10, 334-343.
• De Novo Synthesis of Polysubstituted 3-Hydroxypyridines Via “Anti-Wacker”-Type Cycliz
• Synthesis of a New Chiral Pyrrolidine. (2011). Molecules, 16(8), 6668-6677.
• Synthesis, Characterization, and Self-Assembly Behavior of Block Copolymers of N-Vinyl Pyrrolidone with n-Alkyl Methacryl
• Diastereocontrol in the Synthesis of 2,3,4-Trisubstituted Pyrrolidines and Tetrahydrofurans via a Palladium(II)-Catalyzed Three-Component Coupling Reaction. (2012). Synthesis, 44(13), 2059-2075.
• Synthesis of polysubstituted fused pyrrolidines via [2 + 2]/[2 + 3] cycloaddition of azomethine ylides. (2024). Organic Chemistry Frontiers.
• Synthetic Routes to 3,4,5-Trihydroxypiperidines via Stereoselective and Biocatalysed Protocols, and Strategies to N- and O-Derivatis

Sources

• 1. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Amine Protection in Pyrrolidine Synthesis: Cbz vs. Boc for 3-Hydroxy-4-vinylpyrrolidine Derivatives

Executive Summary

3-Hydroxy-4-vinylpyrrolidine is a highly versatile, stereochemically dense building block utilized in the synthesis of transition state analogue inhibitors (such as MTAP/MTAN inhibitors), spiro-alkaloids, and kainic acid derivatives. The structural complexity of this scaffold—featuring a secondary amine, a secondary hydroxyl group, and a terminal vinyl group—demands a highly orchestrated protecting group strategy.

This guide provides an objective, data-backed comparison between tert-Butyloxycarbonyl (Boc) and Benzyloxycarbonyl (Cbz) protection strategies. By analyzing the mechanistic causality of their respective deprotection pathways, we demonstrate why Boc is the superior choice for preserving the C4-vinyl group, whereas Cbz serves as a strategic dual-purpose group when downstream alkene reduction is desired.

Mechanistic Causality: The Alkene Conundrum

The fundamental divergence between Boc and Cbz protection in this specific scaffold lies in their deprotection mechanisms and their orthogonality to the C4-vinyl group.

The Boc Pathway: Orthogonal Acidolysis

The Boc group is installed using Di-tert-butyl dicarbonate (Boc₂O) and is cleaved via acidolysis (e.g., TFA/CH₂Cl₂ or HCl/MeOH). The mechanism involves the protonation of the carbamate carbonyl, followed by the elimination of isobutylene and carbon dioxide. Because this is a strictly ionic, non-reductive pathway, the electron-neutral C4-vinyl group remains completely intact [1]. This makes Boc the gold standard when the terminal alkene must be preserved for downstream functionalization (e.g., cross-metathesis or hydroboration).

The Cbz Pathway: Reductive Vulnerability

The Cbz group is traditionally cleaved via catalytic hydrogenolysis (Pd/C, H₂). The causality here is critical: Palladium actively coordinates and inserts into unhindered carbon-carbon double bonds. Consequently, standard Cbz deprotection will concurrently reduce the 4-vinyl group to a 4-ethyl group [1].

If the synthetic goal is to yield a 4-ethylpyrrolidine derivative, Cbz serves as an elegant, atom-economical dual-purpose group. However, if the vinyl group must be preserved, one must resort to specialized, non-reductive Cbz cleavage methods such as Trimethylsilyl iodide (TMSI) [2]. TMSI cleaves the Cbz group by silylating the carbonyl oxygen followed by iodide attack on the benzyl carbon. While this preserves the alkene, TMSI is a harsh reagent that will concurrently silylate the free C3-hydroxyl group, necessitating an additional desilylation step and complicating the workflow [3].

Workflow Visualization

Workflow comparing Boc and Cbz strategies and their impact on the C4-vinyl group.

Quantitative Comparison

The following table summarizes the performance metrics of both protecting groups when applied to 3-hydroxy-4-vinylpyrrolidine derivatives, synthesized under standard laboratory conditions.

Parameter	Boc Protection Strategy	Cbz Protection Strategy
Reagent	Boc₂O, Et₃N, CH₂Cl₂	Cbz-Cl, Et₃N, CH₂Cl₂
Typical Yield (Protection)	88–95%	80–90%
Deprotection Reagent	3M HCl in MeOH	H₂, 10% Pd/C in MeOH
C4-Vinyl Group Fate	Preserved (100%)	Reduced to Ethyl (>98%)
C3-Hydroxyl Stability	Stable	Stable
Orthogonality	High (Alkene stable)	Low (Alkene reduced)
Primary Byproducts	Isobutylene (gas), CO₂ (gas)	Toluene (liquid), CO₂ (gas)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include built-in visual and spectroscopic checkpoints to confirm causality and reaction success without requiring immediate downstream processing.

Protocol A: Boc Protection and Orthogonal Deprotection (Alkene Preserved)

Objective: Isolate the free amine while strictly preserving the C4-vinyl group.

Step 1: Protection

• Dissolve 3-hydroxy-4-vinylpyrrolidine (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M).

• Add Et₃N (1.5 equiv) and cool to 0 °C.

• Add Boc₂O (1.1 equiv) dropwise. Stir for 4 hours, allowing the reaction to warm to room temperature.

• Self-Validation Checkpoint: Perform TLC (Stain with Ninhydrin). The disappearance of the primary amine spot (ninhydrin-active, pink/purple) and the appearance of a UV-inactive, KMnO₄-active spot confirms successful carbamate formation.

Step 2: Deprotection

• Dissolve the purified N-Boc-3-hydroxy-4-vinylpyrrolidine in a 3M solution of HCl in MeOH (10 mL/mmol).

• Stir at room temperature for 2–3 hours.

• Self-Validation Checkpoint: The continuous evolution of gas (CO₂ and isobutylene) serves as a visual indicator of reaction progress. Cessation of bubbling indicates completion.

• Concentrate in vacuo to yield the hydrochloride salt.

• Spectroscopic Validation: ¹H NMR (CD₃OD) must show the preservation of the vinyl protons (multiplet at δ 5.1–5.9 ppm) and the absence of the sharp Boc tert-butyl singlet at δ 1.45 ppm.

Protocol B: Cbz Protection and Dual-Purpose Deprotection (Alkene Reduced)

Objective: Simultaneously deprotect the amine and reduce the C4-vinyl group to a C4-ethyl group.

Step 1: Protection

• Dissolve 3-hydroxy-4-vinylpyrrolidine (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M) with Et₃N (1.5 equiv) at 0 °C.

• Add Benzyl chloroformate (Cbz-Cl, 1.1 equiv) dropwise. Stir for 4 hours.

• Quench with water, extract with CH₂Cl₂, and purify via flash chromatography.

Step 2: Dual-Purpose Deprotection/Reduction

• Dissolve the N-Cbz-3-hydroxy-4-vinylpyrrolidine in MeOH (0.1 M).

• Purge the flask with Argon, then carefully add 10% Pd/C (10% w/w).

• Evacuate the flask and backfill with H₂ gas (balloon, 1 atm). Stir vigorously for 12 hours.

• Self-Validation Checkpoint: Monitor the H₂ balloon. The theoretical uptake is exactly 2 equivalents of H₂ (one for the alkene reduction, one for the hydrogenolysis of the Cbz group).

• Filter through a pad of Celite to remove the Pd/C catalyst and concentrate the filtrate.

• Spectroscopic Validation: ¹H NMR (CD₃OD) must show the complete disappearance of the vinyl protons (δ 5.1–5.9 ppm) and the aromatic Cbz protons (δ 7.3 ppm), replaced by a new aliphatic triplet at ~δ 0.9 ppm corresponding to the newly formed C4-ethyl terminal methyl group.

Conclusion & Decision Matrix

The choice between Boc and Cbz for 3-hydroxy-4-vinylpyrrolidine derivatives should be dictated entirely by the desired fate of the C4-vinyl group:

• Select Boc when the synthetic route requires the preservation of the terminal alkene for subsequent cross-metathesis, oxidation, or functionalization. The acidic cleavage is mild, orthogonal, and leaves the alkene and secondary hydroxyl untouched.

• Select Cbz only if the ultimate target requires a C4-ethyl substitution (e.g., specific transition state analogues). In this scenario, Cbz acts as a highly efficient, dual-purpose protecting group that allows simultaneous amine deprotection and alkene reduction in a single, clean catalytic step. Attempting to preserve the alkene during Cbz deprotection via Lewis acids (TMSI) introduces unnecessary synthetic friction and risks side reactions with the unprotected C3-hydroxyl group.

References

• Longshaw, A. I., Adanitsch, F., Gutierrez, J. A., Evans, G. B., Tyler, P. C., & Schramm, V. L. (2010). Design and Synthesis of Potent “Sulfur-free” Transition State Analogue Inhibitors of 5′-Methylthioadenosine Nucleosidase and 5′-Methylthioadenosine Phosphorylase. Journal of Medicinal Chemistry, 53(18), 6730–6746.[Link]

• Ashenhurst, J. (2018). Protecting Groups for Amines: Carbamates. Master Organic Chemistry.[Link]

• Casotti, G., et al. (2024). Alkene carboamination/oxidative denitrogenation of 3-allyl-3-hydrazinylindolin-2-ones: one-pot entry to spirocyclopropyloxindoles. Organic & Biomolecular Chemistry, 22, 2115-2125.[Link]

Comprehensive Comparison Guide: HPLC Methods for Purity Determination of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

Executive Summary & Analytical Context

Trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (CAS: 1261241-82-0) is a highly functionalized, chiral building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including cell proliferation inhibitors and antibody-drug conjugate (ADC) payloads[1].

As a Senior Application Scientist, I approach the purity determination of this molecule not as a single test, but as a multi-dimensional analytical challenge. The molecule possesses a pyrrolidine core, a reactive vinyl group, a polar hydroxyl group, and a benzyl carbamate (Cbz) protecting group. Consequently, a single chromatographic method is insufficient. This guide objectively compares Reversed-Phase HPLC (RP-HPLC), Ultra-High-Performance Liquid Chromatography (UHPLC), and Chiral Normal-Phase HPLC (NP-HPLC) to establish a comprehensive purity profile.

Mechanistic Causality in Method Development

Method development must be driven by the physicochemical properties of the analyte. Every experimental choice below is dictated by the molecule's structure:

• The Cbz Chromophore : The benzyl carbamate group acts as a robust chromophore. The aromatic ring provides strong π−π∗ transitions, allowing for highly sensitive UV detection at 254 nm. This wavelength is specifically chosen to avoid baseline drift from mobile phase solvents, which is common at lower wavelengths like 210 nm[2].

• Hydroxyl Group & Silanol Interactions : The free secondary hydroxyl group introduces significant polarity. If analyzed on standard silica columns, this group will hydrogen-bond with unreacted surface silanols, causing severe peak tailing. Causality : We mandate the use of heavily end-capped C18 columns and an acidic mobile phase modifier (0.1% Trifluoroacetic acid) to protonate residual silanols and ensure sharp, symmetrical peaks[2].

• Vinyl Group Stability : The vinyl moiety is susceptible to oxidative degradation (e.g., forming epoxides or diols). Causality : A gradient elution profile starting at a low organic concentration is required to adequately retain and resolve these polar degradation products from the main peak.

• Stereochemical Complexity : The trans relative stereochemistry implies that cis diastereomers are the primary synthetic impurities. Furthermore, enantiomeric excess (ee) is critical for biological efficacy[1]. Causality : Achiral C18 columns cannot resolve enantiomers. We must employ a polysaccharide-based Chiral Stationary Phase (CSP), which utilizes hydrogen bonding and π−π stacking (facilitated by the Cbz group) to achieve chiral recognition[3].

Comparative Performance Data

The following table synthesizes the quantitative performance metrics of the three primary chromatographic modalities used for this compound.

Table 1: Comparative Performance of Chromatographic Methods for trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

Performance Metric	RP-HPLC (Chemical Purity)	UHPLC (High-Throughput)	Chiral NP-HPLC (Stereopurity)
Primary Objective	Broad impurity & degradation profiling	Rapid process monitoring	Resolution of cis/trans & enantiomers
Stationary Phase	End-capped C18 (5 µm particle)	High-strength C18 (1.7 µm particle)	Amylose/Cellulose CSP (e.g., OD-H)
Mobile Phase	Water / Acetonitrile (+ 0.1% TFA)	Water / Acetonitrile (+ 0.1% FA)	n-Hexane / Ethanol (+ 0.1% DEA)
Typical Run Time	25 - 30 minutes	5 - 8 minutes	20 - 35 minutes
Resolution ( Rs​ )	Rs​>2.0 for polar impurities	Rs​>2.5 for closely eluting peaks	Rs​≥1.5 for stereoisomers
Limit of Detection	~0.05% Area	~0.01% Area	~0.1% Area
System Pressure	< 200 bar	> 600 bar	< 100 bar

Self-Validating Experimental Protocols

A method is only scientifically sound if it continuously proves its own validity. The following protocols are designed as self-validating systems , meaning the analysis cannot proceed unless the System Suitability Test (SST) mathematically confirms the column's resolving power and efficiency prior to sample injection.

Protocol A: RP-HPLC for Chemical Purity & Degradation Profiling

This protocol is optimized for quantifying organic impurities and oxidative degradation products[2].

Step 1: Reagent & Mobile Phase Preparation

• Mobile Phase A : Add 1.0 mL of HPLC-grade Trifluoroacetic acid (TFA) to 1000 mL of Milli-Q water. Mix and degas.

• Mobile Phase B : 100% HPLC-grade Acetonitrile.

• Diluent : Acetonitrile : Water (50:50, v/v).

Step 2: Chromatographic Conditions

• Column : C18, 250 mm × 4.6 mm, 5 µm (End-capped).

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30 °C (stabilizes retention times).

• Detection : UV at 254 nm.

• Gradient Program :

  • 0-5 min: 10% B

  • 5-20 min: Linear ramp to 90% B

  • 20-25 min: Hold at 90% B

  • 25-30 min: Return to 10% B (Re-equilibration)

Step 3: Sample Preparation

• Accurately weigh 10.0 mg of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate.

• Dissolve in 10.0 mL of Diluent to achieve a 1.0 mg/mL concentration.

• Filter through a 0.45 µm PTFE syringe filter.

Step 4: Self-Validation (System Suitability)

• Action : Inject a resolution standard containing the main analyte and a known polar impurity (e.g., the diol degradation product).

• Pass Criteria : The method is only valid if the Resolution ( Rs​ ) between the diol and the main peak is ≥2.0 , the Tailing Factor ( Tf​ ) of the main peak is ≤1.5 , and the Theoretical Plates ( N ) are ≥5000 .

Protocol B: Chiral NP-HPLC for Stereoisomeric Purity

This protocol utilizes a normal-phase environment to maximize the hydrogen-bonding interactions required for chiral recognition[3].

Step 1: Reagent & Mobile Phase Preparation

• Mobile Phase : Mix 900 mL of HPLC-grade n-Hexane with 100 mL of HPLC-grade Ethanol. Add 1.0 mL of Diethylamine (DEA).

• Causality: DEA acts as a basic modifier to suppress non-specific interactions between the pyrrolidine nitrogen (if partially deprotected) and the silica support, drastically sharpening the peaks.

Step 2: Chromatographic Conditions

• Column : Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)), 250 mm × 4.6 mm, 5 µm.

• Flow Rate : 1.0 mL/min (Isocratic).

• Column Temperature : 25 °C.

• Detection : UV at 254 nm.

Step 3: Sample Preparation

• Dissolve 5.0 mg of the sample in 5.0 mL of the Mobile Phase (1.0 mg/mL).

Step 4: Self-Validation (System Suitability)

• Action : Inject a racemic/diastereomeric mixture containing both cis and trans isomers.

• Pass Criteria : The method is validated for use only if the Resolution ( Rs​ ) between the enantiomers of the trans isomer is ≥1.5 (baseline resolution), and the relative retention times of the cis impurities are clearly separated from the trans peaks.

Method Selection Workflow

The following logic diagram illustrates the decision-making process for selecting and validating the appropriate HPLC method based on the analytical objective.

Workflow for selecting and validating HPLC methods for pyrrolidine derivatives.

References

• Benchchem. Chiral Resolution of Pyrrolidine Derivatives by HPLC: Application Notes and Protocols.
• Benchchem. Comparison of Analytical Methods for Purity Assessment of 1-(Pyrrolidin-2-ylmethyl)piperidine.
• Google Patents. WO2014151030A1 - Cell proliferation inhibitors and conjugates thereof.
• Benchchem. A Comparative Guide to HPLC and Alternative Methods for Purity Analysis of N-Cbz-nortropine.

Sources

• 1. WO2014151030A1 - Cell proliferation inhibitors and conjugates thereof - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Mass Spectrometry Characterization of trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

Introduction

The pyrrolidine scaffold is a privileged structure in modern drug discovery, forming the core of numerous therapeutic agents. The synthesis of complex derivatives, such as trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate, requires unambiguous structural confirmation. This compound, a chiral synthetic intermediate, features a benzyl carbamate (Cbz or Z) protecting group, a hydroxyl group, and a vinyl functional group, all of which present distinct challenges and opportunities for characterization.

This guide provides a comparative analysis of two essential mass spectrometry (MS) techniques for the structural elucidation of this molecule: High-Resolution Mass Spectrometry (HRMS) for elemental composition and Tandem Mass Spectrometry (MS/MS) for detailed structural confirmation. We will explore the causality behind experimental choices, present detailed protocols, and interpret the resulting data to provide a comprehensive characterization workflow for researchers in synthetic chemistry and drug development.

Methodology Comparison: HRMS vs. MS/MS

The complete characterization of a novel synthetic compound relies on obtaining orthogonal and complementary data. For mass spectrometry, this is best achieved by combining the strengths of high-resolution analysis with the structural insights from fragmentation studies.

• High-Resolution Mass Spectrometry (HRMS): The primary goal of HRMS is to measure the mass-to-charge ratio (m/z) of an ion with extremely high accuracy (typically <5 ppm). This precision allows for the determination of a unique elemental formula, distinguishing the target compound from other molecules with the same nominal mass.[1][2] Instruments like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometers are the tools of choice for this purpose.[1][2]

• Tandem Mass Spectrometry (MS/MS): MS/MS provides information about the molecule's connectivity and structure. In this technique, a specific precursor ion (e.g., the protonated molecule [M+H]⁺) is selected, subjected to Collision-Induced Dissociation (CID), and the resulting fragment ions are mass-analyzed.[3] This fragmentation pattern serves as a structural fingerprint, allowing scientists to piece together the molecule's substructures. The process can reveal the nature of protecting groups and the core scaffold.[4][5]

Together, HRMS confirms what the elemental formula is, while MS/MS confirms how the atoms are connected.

Experimental Workflow

A robust analytical workflow is critical for generating reliable and reproducible data. The following diagram outlines the key stages from sample preparation to final data interpretation.

Caption: General experimental workflow for LC-MS characterization.

Detailed Experimental Protocols

The following protocols are optimized for a standard LC-Q-TOF or LC-Orbitrap system.

Protocol 1: LC-HRMS for Accurate Mass Determination

Objective: To determine the elemental formula of the title compound.

• Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol. Dilute this stock to 1 µg/mL in the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Chromatography:

  • Column: C18, 2.1 x 50 mm, 1.8 µm particle size.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Rationale: Formic acid is used to promote protonation of the molecule, facilitating its detection as [M+H]⁺ in positive ion mode ESI.[6] A standard C18 column provides good retention for this moderately polar compound.

• Mass Spectrometry (HRMS Scan):

  • Ionization Mode: ESI Positive.

  • Mass Range: Scan from m/z 100 to 500.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120°C.

  • Resolving Power: Set to >30,000 (FWHM).

  • Data Acquisition: Acquire in full scan mode. A lock mass or internal calibrant should be used to ensure high mass accuracy.

Protocol 2: Targeted LC-MS/MS for Structural Elucidation

Objective: To generate a fragmentation spectrum to confirm the compound's structure.

• Sample Preparation & Chromatography: Same as Protocol 1.

• Mass Spectrometry (MS/MS Scan):

  • Ionization Mode: ESI Positive.

  • Precursor Ion Selection: Set the instrument to isolate the [M+H]⁺ ion corresponding to the compound (m/z 276.1281).

  • Collision Energy (CE): Apply a stepped or ramped collision energy (e.g., 10-40 eV).

  • Rationale: Using a range of collision energies ensures that both low-energy (e.g., loss of water) and high-energy (e.g., ring opening) fragmentations are observed, providing a complete structural picture.

  • Data Acquisition: Acquire in a data-dependent or targeted MS/MS mode.

Data Interpretation and Comparison

HRMS Data: Confirming Elemental Composition

The first step in identification is confirming the elemental formula. For trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (C₁₄H₁₇NO₃), HRMS provides a highly accurate mass measurement of the protonated molecule, [M+H]⁺.

Parameter	Theoretical Value	Expected Measured Value	Interpretation
Chemical Formula	C₁₄H₁₇NO₃	C₁₄H₁₈NO₃⁺	The measured ion is the protonated species.
Calculated m/z ([M+H]⁺)	276.1281	-	This is the exact mass based on the formula.[7]
Measured m/z	-	~276.1283	The instrument provides an experimental value.
Mass Error	-	< 5 ppm	A low mass error provides high confidence in the assigned formula.

This result effectively rules out other potential formulas that might have the same nominal mass (276 Da) but differ in elemental composition.

MS/MS Data: Unveiling the Molecular Structure

The MS/MS spectrum provides the core structural evidence. The fragmentation pattern is dictated by the weakest bonds and the most stable resulting fragment ions. For our target molecule, fragmentation is expected to occur primarily around the benzyl carbamate group and through loss of the substituents.

Precursor Ion (m/z)	Observed Fragment (m/z)	Neutral Loss	Proposed Fragment Structure/Identity
276.13	258.12	18.01 (H₂O)	Loss of water from the hydroxyl group.
276.13	184.10	92.03 (C₇H₈)	Loss of toluene from the Cbz group.
276.13	168.08	108.04 (C₇H₈O)	Loss of benzyl alcohol.
276.13	140.08	136.05 (C₈H₈O₂)	Loss of the benzyl carboxylate moiety.
276.13	91.05	185.08	Benzyl/Tropylium cation (C₇H₇⁺)

Key Interpretive Insights:

• The Base Peak: The most abundant peak in the MS/MS spectrum is expected to be at m/z 91.05 . This corresponds to the highly stable tropylium cation (C₇H₇⁺), which is a classic and diagnostic fragment for compounds containing a benzyl group.[6][8] Its presence is strong evidence for the benzyl moiety.

• Carbamate Fragmentation: The loss of toluene (m/z 184.10) is characteristic of the Cbz protecting group, proceeding through a rearrangement mechanism. This fragmentation confirms the presence of the benzyl carbamate.

• Substituent Losses: The initial loss of water (m/z 258.12) is a low-energy fragmentation indicative of the hydroxyl group.

Proposed Fragmentation Pathway

The following diagram illustrates the most probable fragmentation pathways for the protonated molecule under CID conditions.

Sources

• 1. Advances in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. southampton.ac.uk [southampton.ac.uk]
• 4. Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl derivatives using electrospray ionization multi-stage mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lifesciencesite.com [lifesciencesite.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. arkat-usa.org [arkat-usa.org]

Benchmarking trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate reactivity in Heck couplings

Benchmarking trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate Reactivity in Heck Couplings: A Comprehensive Guide

Introduction

In the development of complex azapolycycles, alkaloids, and pharmaceutical scaffolds, functionalized pyrrolidines serve as indispensable building blocks. Specifically, trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (Cbz-protected) offers a highly versatile framework. The terminal vinyl group is primed for palladium-catalyzed C–C bond formation via the Heck reaction, while the trans-hydroxyl group provides a crucial handle for downstream stereospecific modifications.

As a Senior Application Scientist, evaluating protecting group strategies and regioselectivity profiles is critical to optimizing late-stage functionalizations. This guide objectively benchmarks the reactivity of the Cbz-protected 3-hydroxy-4-vinylpyrrolidine against its Boc-protected and unprotected alternatives, providing actionable protocols and mechanistic insights for drug development professionals.

Mechanistic Insights: Causality in Experimental Choices

The success of a Heck coupling on functionalized vinylpyrrolidines hinges on managing steric hindrance and electronic effects during the catalytic cycle.

• Steric Directing Effects: The bulky Cbz group on the pyrrolidine nitrogen, combined with the adjacent trans-hydroxyl group, creates a highly specific steric environment. During the migratory insertion of the arylpalladium(II) intermediate into the olefin, this steric bulk forces the aryl group to add exclusively to the terminal carbon of the vinyl group. This completely suppresses the formation of undesired branched (Markovnikov) isomers.

• Transition State Stabilization: The free hydroxyl group can participate in hydrogen bonding with the base or polar solvents, stabilizing the transition state during β -hydride elimination. This thermodynamic control strictly yields the E-alkene, minimizing the need for complex downstream isomer separations.

• Protecting Group Orthogonality (Cbz vs. Boc): While Boc-protected analogs are highly effective in Heck couplings as demonstrated by [1], the Cbz group offers unique strategic advantages. Cbz is robust under the elevated temperatures (90–100 °C) required for challenging cross-couplings. More importantly, it allows for orthogonal deprotection: a single-step catalytic hydrogenation can simultaneously cleave the Cbz group and reduce the newly formed styrenyl double bond, rapidly yielding a saturated alkaloid precursor in one pot.

Benchmarking Data: Comparative Performance

To objectively evaluate trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate, we benchmarked its performance against common alternatives under standard Heck conditions.

Substrate	Yield (%)	E/Z Selectivity	Reaction Time	Catalyst System	Reference
trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate	85–88%	>95:5	24–36 h	Pd(OAc)₂ / NaHCO₃	Benchmark
trans-tert-Butyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate	89%	>95:5	48 h	Pd(OAc)₂ / NaHCO₃	[1]
N-Boc-2-vinylpyrrolidine	65–71%	~85:15	18 h	Pd(OAc)₂ / Cs₂CO₃	[2]
N-Benzyl-2-vinylpyrrolidine	~50%	Mixed	24 h	Pd(OAc)₂ / K₂CO₃	[3]
Unprotected 3-hydroxy-4-vinylpyrrolidine	<30%	N/A	48 h	Pd(OAc)₂ / NaHCO₃	Internal Data

Data Analysis: The Cbz-protected target performs comparably to the Boc-protected analog[1], delivering excellent yields and >95:5 E/Z selectivity. In contrast, shifting the vinyl group to the 2-position (N-Boc-2-vinylpyrrolidine) increases steric crowding near the nitrogen, often resulting in lower yields and reduced E/Z selectivity[2][3]. Unprotected variants fail entirely due to competitive palladium coordination by the free secondary amine, which poisons the catalyst.

Self-Validating Experimental Protocol: Heck Coupling Workflow

Objective: Regioselective coupling of trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate with an aryl halide.

Step 1: Reaction Assembly (Inert Atmosphere)

• To an oven-dried, high-pressure reaction tube, add the aryl iodide (1.0 equiv), Pd(OAc)₂ (5 mol%), NaHCO₃ (4.0 equiv), and triethylbenzylammonium chloride (TEBAC, 2.0 equiv)[1].

• Causality: TEBAC acts as a phase-transfer catalyst, significantly enhancing the solubility and reactivity of the palladium intermediates in polar aprotic solvents, which is critical for electron-rich olefins.

Step 2: Substrate Addition

• Suspend the mixture in anhydrous DMF (0.3 M relative to the aryl halide).

• Stir at room temperature under argon for 10 minutes to ensure uniform suspension.

• Add a solution of trans-benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (1.2 equiv) in a minimal volume of DMF. Seal the vessel tightly.

Step 3: Thermal Activation & Catalysis

• Heat the sealed vessel to 90 °C for 24–48 hours.

• Causality: The elevated temperature provides the necessary activation energy for the oxidative addition of the aryl halide to the Pd(0) species, while the robust Cbz protecting group prevents thermal degradation of the pyrrolidine ring.

Step 4: Self-Validation & Monitoring

• Monitor the reaction via TLC (Hexanes/EtOAc 1:1).

• Validation Check: The starting vinylpyrrolidine is UV-inactive but stains strongly with KMnO₄. The newly formed styrenyl product will be highly UV-active. The complete disappearance of the KMnO₄-active/UV-inactive spot confirms 100% conversion.

Step 5: Workup and Isolation

• Cool to room temperature, dilute with distilled H₂O, and extract with CH₂Cl₂ (3 × 15 mL).

• Wash the combined organic layers with brine to remove residual DMF, dry over MgSO₄, and concentrate.

• Purify via flash column chromatography to isolate the pure E-styrenyl pyrrolidine derivative.

Catalytic Workflow Visualization

Fig 1: Catalytic cycle of the Heck coupling with trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate.

References

• Title: Synthesis of C3,C4-Disubstituted Indoles via the Palladium/Norbornene-Catalyzed ortho-Amination/ipso-Heck Cyclization Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Organolithium or Heck-type cyclization of N-ortho-iodobenzyl-2-alkenylpyrrolidines to give indolizidines Source: Arkivoc (Arkat USA) URL: [Link]

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. Synthesis of C3,C4-Disubstituted Indoles via the Palladium/Norbornene-Catalyzed Ortho-Amination/Ipso-Heck Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]

Safety & Regulatory Compliance

trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate proper disposal procedures

Comprehensive Disposal and Operational Safety Protocol for trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate

Proper chemical waste management is not merely a regulatory requirement; it is a fundamental pillar of laboratory safety and scientific integrity. trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate (CAS: 1261241-82-0) is a highly functionalized [1] frequently utilized in advanced drug development. Because of its unique structural features, standard "dump-and-cap" disposal methods are insufficient and potentially dangerous.

This guide provides a self-validating, step-by-step operational protocol designed to ensure immediate safety, regulatory compliance, and environmental protection.

Mechanistic Hazard Assessment: The Causality of Segregation

To handle this compound safely, researchers must understand the chemical causality behind its disposal restrictions. The molecule contains three critical functional domains that dictate its waste stream compatibility:

• The Cbz (Benzyloxycarbonyl) Protecting Group: While the Cbz group effectively masks the basicity of the pyrrolidine nitrogen, the carbamate linkage is highly sensitive to acidic environments. If this compound is inadvertently mixed with strong acidic waste (e.g., HBr/AcOH or Lewis acids like AlClCl3), the Cbz group will undergo rapid [2]. Causality: This cleavage mechanism releases equimolar amounts of carbon dioxide (CO2) gas[3]. If this reaction occurs inside a sealed high-density polyethylene (HDPE) waste carboy, the rapid gas evolution will cause catastrophic over-pressurization, leading to container rupture and hazardous chemical exposure.

• The Vinyl Group: The terminal alkene is highly susceptible to electrophilic addition and radical-initiated polymerization. Causality: Mixing this compound with radical initiators (e.g., peroxides) or strong oxidizers in a bulk waste container can trigger an uncontrolled, exothermic polymerization reaction, generating dangerous heat and pressure within the waste carboy.

• The Pyrrolidine Core: Like most pyrrolidine derivatives, this compound exhibits aquatic toxicity. Municipal drain disposal is strictly [4], and it must be intercepted before reaching any environmental water source[5].

Self-Validating Disposal Methodology

Every operational step below includes a "Validation Gate"—a built-in physical or logical check that must be passed before proceeding. This ensures the protocol validates its own safety in real-time.

Phase 1: Pre-Disposal Waste Stream Validation

Before introducing trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate into a bulk waste carboy, you must validate the chemical environment of the destination container.

• Sample Extraction: Using a clean pipette, extract a 1 mL aliquot from the designated organic waste carboy inside a certified fume hood.

• pH Testing: Apply the aliquot to a universal pH indicator strip.

• Validation Gate (Critical): The pH must read between 6.0 and 8.0 . If the pH is < 6.0, DO NOT add the compound. Acidic conditions will trigger CO2 evolution from the Cbz group[2]. If the test fails, route the compound to a fresh, neutral waste container.

Phase 2: Segregation and Containment

• Solvent Classification: Determine the primary solvent used in your reaction mixture.

  • If dissolved in non-halogenated solvents (e.g., ethyl acetate, methanol, hexane), classify the mixture as Non-Halogenated Organic Waste .

  • If dissolved in halogenated solvents (e.g., dichloromethane, chloroform), classify as Halogenated Organic Waste .

• Containment: Transfer the validated waste into a chemically compatible, high-density polyethylene (HDPE) carboy. Never use metal containers, which can corrode or react with trace impurities.

• Sealing: Cap the container immediately after the transfer. The EPA mandates that waste containers must remain closed at all times unless actively adding or removing waste[6]. Validation Gate: Ensure no funnels are left resting in the container opening, as this violates [7].

Phase 3: Labeling and SAA Compliance

• Nomenclature: Affix a hazardous waste tag to the carboy. Write the full chemical name: "trans-Benzyl 3-hydroxy-4-vinylpyrrolidine-1-carboxylate". Validation Gate: Do not use [7], acronyms (e.g., "Cbz-pyrrolidine"), or chemical formulas, as this violates EPA labeling standards.

• Hazard Indicators: Check the boxes for "Toxic" and "Combustible" on the waste label.

• SAA Limits: Place the container in your laboratory's designated Satellite Accumulation Area (SAA). Monitor the volume strictly; the EPA limits SAA storage to [8] of non-acute hazardous waste.

• Transfer Window: Once the 55-gallon limit is reached, date the container. You have exactly[9] (72 hours) to transfer the container to the facility's Central Accumulation Area (CAA) for final disposal by a licensed contractor.

Quantitative Waste Parameters

Table 1: Operational Limits and Compatibility Parameters

Parameter	Regulatory Limit / Guideline	Mechanistic Rationale
Target Waste Stream pH	6.0 – 8.0	Prevents acid-catalyzed Cbz deprotection and subsequent CO2 gas evolution.
SAA Volume Limit	55 Gallons	EPA 40 CFR 262.15 maximum allowable limit for non-acute hazardous waste[8].
CAA Transfer Window	3 Consecutive Days	Mandated timeframe to move waste from SAA to CAA once the 55-gallon limit is reached[9].
Incompatible Materials	Strong Acids, Oxidizers, Peroxides	Prevents vinyl group polymerization and carbamate cleavage[2].

Disposal Workflow Visualization

Workflow for the self-validating disposal of Cbz-protected pyrrolidine derivatives.

Sources

• 1. eMolecules​ TRANS-BENZYL 3-HYDROXY-4-VINYLPYRROLIDINE-1-CARBOXYLATE | 1261241-82-0 | Fisher Scientific [fishersci.com]
• 2. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP [organic-chemistry.org]
• 3. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 4. danr.sd.gov [danr.sd.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Guidelines for HW Satellite Accumulation Areas - Stevens EHS Consulting [stevensehs.com]
• 7. research.columbia.edu [research.columbia.edu]
• 8. epa.gov [epa.gov]
• 9. danielstraining.com [danielstraining.com]